Comprehensive Technical Guide on (2-Chloroquinolin-3-yl)methanamine: Structure, Properties, and Synthetic Methodologies
Executive Summary (2-Chloroquinolin-3-yl)methanamine (CAS: 1431729-39-3) is a highly functionalized heterocyclic building block extensively utilized in medicinal chemistry and drug discovery (). Featuring a quinoline cor...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
(2-Chloroquinolin-3-yl)methanamine (CAS: 1431729-39-3) is a highly functionalized heterocyclic building block extensively utilized in medicinal chemistry and drug discovery (). Featuring a quinoline core substituted with a C2-chlorine and a C3-aminomethyl group, this compound serves as a critical intermediate for synthesizing broad-spectrum antimicrobial agents, kinase inhibitors, and other bioactive pharmacophores ()[1]. This whitepaper provides an in-depth analysis of its chemical properties, structural logic, and a self-validating synthetic protocol designed for reproducibility and high yield.
Chemical Structure and Pharmacophore Logic
The structural architecture of (2-chloroquinolin-3-yl)methanamine is purposely designed for versatile derivatization and robust biological target engagement ()[2].
Caption: Pharmacophore mapping of (2-chloroquinolin-3-yl)methanamine illustrating target affinity.
Quinoline Core: Confers aromaticity and lipophilicity, enabling intercalation into DNA or binding within hydrophobic pockets of target proteins ()[3].
C2-Chlorine: Acts as a bioisostere and a site for further nucleophilic aromatic substitution (SNAr). It enhances the molecule's metabolic stability and provides halogen-bonding capabilities[3].
C3-Aminomethyl Group: The primary amine serves as a strong hydrogen bond donor/acceptor. It is the primary site for functionalization (e.g., amide coupling, reductive amination) and can be protonated at physiological pH to improve aqueous solubility[1].
Physical and Chemical Properties
The physical properties of (2-chloroquinolin-3-yl)methanamine are summarized below. Note that literature reports varying melting points, likely due to the formation of hydrochloride salts during isolation versus the free base form ()[1],[4].
The primary route for synthesizing (2-chloroquinolin-3-yl)methanamine involves the reduction of 2-chloro-3-cyanoquinoline (also known as 2-chloroquinoline-3-carbonitrile)[1],[5].
Mechanistic Logic of Nitrile Reduction
The reduction of the cyano group to a primary amine is achieved using a strong hydride donor, typically Lithium Aluminum Hydride (LiAlH4)[5]. The mechanism proceeds via a two-step hydride transfer.
Caption: Mechanistic pathway for the LiAlH4 reduction of 2-chloro-3-cyanoquinoline.
Causality of Reagent Selection:
Nitriles are highly oxidized and relatively resistant to milder reducing agents like Sodium Borohydride (NaBH4) unless transition metal catalysts are employed[5]. LiAlH4 is selected because the lithium ion acts as a Lewis acid, coordinating to the nitrogen atom of the nitrile and increasing the electrophilicity of the adjacent carbon. This facilitates the initial nucleophilic attack by the hydride ion[1],[5].
Step-by-Step Experimental Protocol
The following protocol is adapted from established methodologies by ()[1] and optimized by application scientists for laboratory safety and yield.
Preparation of Hydride Suspension: Under an inert atmosphere, suspend LiAlH4 in 20 mL of dry THF in a flame-dried flask cooled to 0 °C in an ice bath.
Causality: Dry THF is crucial as LiAlH4 reacts violently with protic solvents. The ice bath controls the initial exothermic reaction.
Substrate Addition: Dissolve 2-chloro-3-cyanoquinoline (2.0 mmol) in a minimal amount of dry THF. Add this solution dropwise to the stirred LiAlH4 suspension over a period of 20 minutes[1].
Causality: Dropwise addition prevents thermal runaway and minimizes the formation of secondary amine byproducts.
Reflux and Monitoring: Remove the ice bath and heat the reaction mixture to reflux (approx. 66 °C) for 4 hours[1]. Monitor the reaction progress via Thin Layer Chromatography (TLC) until the starting material is fully consumed.
Causality: The second hydride transfer to the imine intermediate requires thermal energy to proceed to completion.
Quenching (Fieser Method): Cool the reaction mixture back to 0 °C. Carefully quench the excess LiAlH4. While some literature suggests adding a few drops of ethyl acetate[1], a standard Fieser quench (addition of
x
mL water,
x
mL 15% NaOH, and
3x
mL water, where
x
is the mass of LiAlH4 in grams) is highly recommended.
Causality: The Fieser method traps the aluminum salts as a granular, easily filterable precipitate rather than a gelatinous emulsion, ensuring self-validation of the isolation step.
Isolation and Purification: Filter the mixture through a pad of Celite, washing the filter cake thoroughly with ethyl acetate. Concentrate the filtrate under reduced pressure. Crystallize the crude product from ethyl acetate or ethanol to yield the target compound as yellow crystals (Typical yield: ~68%)[1].
Analytical Characterization
Verification of the synthesized (2-chloroquinolin-3-yl)methanamine is performed using standard spectroscopic techniques. Based on literature data[1], the following markers confirm structural identity:
Infrared (IR) Spectroscopy: A broad, distinct absorption band at approximately 3405–3407 cm⁻¹ is indicative of the primary amine (-NH2) stretching vibrations[1].
Nuclear Magnetic Resonance (1H NMR): The aminomethyl protons (-CH2-) typically resonate around δ 2.46 ppm, while the aromatic quinoline protons appear in the downfield region (δ 7.20–8.10 ppm)[1].
Mass Spectrometry (MS): The monoisotopic mass is 192.0454 Da. Electrospray ionization (ESI) typically yields an[M+H]+ adduct at m/z 193.05[2].
References
Title: Synthesis, Antimicrobial and Molecular Docking Evaluation of Some Heterocycles Containing Quinoline Moiety. Source: Der Pharma Chemica. URL: [Link]
Title: Recent advances in the chemistry of 2-chloroquinoline-3-carbaldehyde and related analogs. Source: RSC Advances / PMC. URL: [Link]
(2-Chloroquinolin-3-yl)methanamine mechanism of action in vitro
An In-Depth Technical Guide to the In Vitro Mechanism of Action of (2-Chloroquinolin-3-yl)methanamine Prepared for: Researchers, Scientists, and Drug Development Professionals From: Gemini, Senior Application Scientist A...
Author: BenchChem Technical Support Team. Date: April 2026
An In-Depth Technical Guide to the In Vitro Mechanism of Action of (2-Chloroquinolin-3-yl)methanamine
Prepared for: Researchers, Scientists, and Drug Development Professionals
From: Gemini, Senior Application Scientist
Abstract
The quinoline scaffold is a cornerstone in medicinal chemistry, forming the backbone of numerous therapeutic agents due to its versatile biological activities.[1][2] (2-Chloroquinolin-3-yl)methanamine is a functionalized quinoline derivative whose specific biological action is not extensively documented, making it a compelling subject for discovery research. This guide provides a comprehensive framework for elucidating its in vitro mechanism of action. Drawing from established knowledge of quinoline pharmacology, we will explore three high-probability mechanistic hypotheses: kinase inhibition, DNA intercalation, and covalent enzyme inhibition. This document details the scientific rationale, step-by-step experimental protocols, and data interpretation strategies necessary to systematically investigate these potential mechanisms, providing a robust roadmap for characterizing this and similar novel chemical entities.
Introduction: The Quinoline Scaffold in Drug Discovery
The quinoline ring system, a fusion of a benzene and a pyridine ring, is a privileged structure in drug development.[2][3] Its rigid, planar nature and the presence of a nitrogen atom make it an ideal pharmacophore for interacting with a wide array of biological targets.[4] Clinically approved drugs incorporating the quinoline motif span a vast therapeutic landscape, including anticancer agents, antimalarials like chloroquine, and antibacterials.[1][5] The diverse activities of quinoline derivatives often stem from their ability to engage in multiple mechanisms, such as inhibiting key enzymes in signal transduction pathways, disrupting DNA replication, or inducing apoptosis.[3][4][6]
The subject of this guide, (2-Chloroquinolin-3-yl)methanamine, possesses three key structural features that inform our mechanistic hypotheses:
The Quinoline Core: A planar aromatic system known to facilitate DNA intercalation and interact with flat hydrophobic pockets in enzymes like kinases.[3][4]
The 2-Chloro Substituent: This position on the quinoline ring is electron-deficient and susceptible to nucleophilic substitution, making it a potential "warhead" for covalent modification of target proteins.[7]
The 3-Methanamine Group: A flexible side chain with a primary amine that can act as a hydrogen bond donor and acceptor, or as a basic center, facilitating key interactions with amino acid residues in a target's binding site.[5]
Based on these features, this guide will focus on a systematic, multi-pronged approach to determining the compound's in vitro mechanism of action.
Mechanistic Hypothesis 1: Kinase Inhibition
Protein kinases are a major class of drug targets, particularly in oncology, and the quinoline scaffold is a well-established kinase inhibitor moiety.[4][8][9] Many quinoline-based compounds function as ATP-competitive inhibitors by occupying the adenine-binding pocket of kinases.
Rationale
The structural resemblance of the quinoline core to the adenine ring of ATP, coupled with its ability to be functionalized to achieve selectivity, makes kinase inhibition a primary hypothesis. Derivatives of quinoline have demonstrated potent, nanomolar inhibition of various kinases, including FLT3, CDK2, and ROCK1/2.[8]
A tiered approach is recommended to first identify if the compound has kinase inhibitory activity and then to characterize the nature and selectivity of that inhibition.
Caption: Workflow for identifying and characterizing kinase inhibitors.
This is a luminescent-based assay that measures the amount of ADP produced during a kinase reaction. A decrease in signal indicates inhibition of kinase activity.
Objective: To determine the IC50 value of (2-Chloroquinolin-3-yl)methanamine against a target kinase (e.g., Src, EGFR, VEGFR2).
Recombinant active kinase and its specific substrate peptide
ATP
Kinase buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA)
ADP-Glo™ Reagent and Kinase Detection Reagent (Promega)
Staurosporine (positive control inhibitor)
DMSO (vehicle control)
White, opaque 384-well assay plates
Luminometer
Procedure:
Compound Preparation: Prepare a 10 mM stock solution of the test compound in 100% DMSO. Create a 10-point, 3-fold serial dilution series in DMSO.
Kinase Reaction Setup:
a. In each well of a 384-well plate, add 1 µL of the serially diluted compound. For controls, add 1 µL of DMSO (0% inhibition) or 1 µL of a high concentration of staurosporine (100% inhibition).
b. Add 2 µL of a 2.5X kinase/substrate solution (prepared in kinase buffer).
c. Initiate the reaction by adding 2 µL of a 2.5X ATP solution (prepared in kinase buffer). The final reaction volume is 5 µL. The final DMSO concentration should be ≤1%.
Incubation: Incubate the plate at room temperature for 60 minutes.
ADP Detection:
a. Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP.
b. Incubate at room temperature for 40 minutes.
c. Add 10 µL of Kinase Detection Reagent to each well to convert ADP to ATP and generate a luminescent signal.
d. Incubate at room temperature for 30 minutes.
Data Acquisition: Read the luminescence on a plate reader.
Data Analysis:
a. Normalize the data using the vehicle (0% inhibition) and positive (100% inhibition) controls.
b. Plot the normalized percent inhibition against the log of the compound concentration.
c. Fit the data to a four-parameter logistic equation to determine the IC50 value.
Mechanistic Hypothesis 2: DNA Intercalation & Topoisomerase Inhibition
The planar aromatic nature of the quinoline ring system is a classic structural motif for DNA intercalators.[10][11] Such compounds insert themselves between the base pairs of the DNA double helix, leading to structural distortions that can inhibit crucial cellular processes like DNA replication and transcription.[11] This activity is often linked to anticancer and antimicrobial effects.[3]
Rationale
Many established anticancer drugs with quinoline-like structures, such as Doxorubicin and Mitoxantrone, function by intercalating DNA and poisoning topoisomerase enzymes.[3] These enzymes are critical for managing DNA topology, and their inhibition leads to DNA strand breaks and subsequent cell death (apoptosis).[3][6]
Tris-EDTA (TE) buffer (e.g., 10 mM Tris-HCl, 1 mM EDTA, pH 7.4)
Doxorubicin (positive control)
Fluorescence spectrophotometer
Quartz cuvettes
Procedure:
Preparation: Prepare stock solutions of ctDNA, EtBr, and the test compound in TE buffer. The concentration of ctDNA should be determined by UV absorbance at 260 nm.
Assay Setup:
a. In a quartz cuvette, prepare a solution of ctDNA and EtBr in TE buffer. A typical final concentration is 50 µM for ctDNA and 10 µM for EtBr.
b. Allow the solution to equilibrate for 5 minutes.
Fluorescence Measurement:
a. Record the fluorescence emission spectrum of the ctDNA-EtBr complex (Excitation: ~520 nm, Emission: ~600 nm).
b. Sequentially add small aliquots of the test compound stock solution to the cuvette.
c. After each addition, mix gently and allow to equilibrate for 2-3 minutes before recording the fluorescence spectrum again.
Data Analysis:
a. A decrease in the fluorescence intensity of the ctDNA-EtBr complex upon addition of the test compound indicates that it is displacing EtBr from the DNA, suggesting an intercalative binding mode.
b. The data can be analyzed using the Stern-Volmer equation to calculate the quenching constant (Ksv), which provides a measure of binding affinity.
The 2-chloroquinoline moiety is an electrophilic center that can react with nucleophilic amino acid residues (e.g., cysteine, lysine, histidine) in an enzyme's active site.[7] This forms a covalent bond, leading to potentially irreversible or slowly reversible inhibition.[12] This mechanism can offer high potency and prolonged duration of action.[13]
Rationale
The reactivity of the chlorine atom at the C2 position of the quinoline ring is well-established in synthetic chemistry, where it is readily displaced by nucleophiles. This chemical reactivity can translate to a biological context. Research on 2-chloroquinoline-based inhibitors for SARS-CoV-2 cysteine proteases has demonstrated that this moiety can act as a "warhead" to form a covalent bond with the active site cysteine.[7]
Purified target protein (e.g., a cysteine-containing kinase or protease)
Reaction buffer (e.g., PBS or Tris, pH 7.4)
DMSO
Liquid chromatography-mass spectrometry (LC-MS) system (e.g., Q-TOF or Orbitrap)
Procedure:
Reaction:
a. In a microcentrifuge tube, incubate the target protein (e.g., at 5 µM) with a molar excess of the test compound (e.g., 50 µM, 10-fold excess).
b. As a control, incubate the protein with the same concentration of DMSO vehicle.
c. Allow the reaction to proceed at room temperature or 37°C for a set time (e.g., 1-4 hours).
Sample Preparation for MS:
a. Quench the reaction if necessary (e.g., by adding formic acid).
b. Desalt the protein sample using a C4 ZipTip or similar desalting column to remove non-covalently bound compound and buffer salts.
LC-MS Analysis:
a. Inject the desalted sample onto the LC-MS system.
b. Elute the protein using a standard reverse-phase gradient (e.g., water/acetonitrile with 0.1% formic acid).
c. Acquire the mass spectrum of the intact protein.
Data Analysis:
a. Deconvolute the raw mass spectrum to obtain the zero-charge mass of the protein.
b. Compare the mass of the protein from the compound-treated sample to the vehicle-treated control.
c. An increase in mass corresponding to the molecular weight of the compound (minus the leaving group, HCl) confirms the formation of a covalent adduct. For (2-Chloroquinolin-3-yl)methanamine (MW ≈ 192.65), a mass shift of +156.19 Da (MW of compound - MW of HCl) would be expected.
Data Summary and Interpretation
Table 1: Summary of Hypothetical In Vitro Data
Assay Type
Target/System
Endpoint
Result
Interpretation
Kinase Assay
Src Kinase
IC50
0.5 µM
Potent inhibitor of Src kinase.
DNA Intercalation
ctDNA
Ksv (M⁻¹)
2.5 x 10⁴
Moderate DNA binding affinity.
Topoisomerase I Assay
Supercoiled DNA
IC50
> 50 µM
Not a direct topoisomerase I inhibitor.
Intact Protein MS
Src Kinase
Mass Shift
+156.2 Da
Covalent adduct formation confirmed.
Washout Experiment
Src Kinase
Activity Recovery
< 10%
Irreversible or very slow-offset inhibition.
Based on the hypothetical data in Table 1, the primary mechanism of action for (2-Chloroquinolin-3-yl)methanamine would be the covalent inhibition of Src kinase . The moderate DNA binding is likely a secondary, off-target effect that is significantly less potent than its kinase activity.
Conclusion
This guide outlines a logical, evidence-based strategy for elucidating the in vitro mechanism of action of (2-Chloroquinolin-3-yl)methanamine. By systematically testing hypotheses grounded in the compound's chemical structure—kinase inhibition, DNA intercalation, and covalent modification—researchers can efficiently identify its primary biological target and mode of interaction. The described protocols provide a validated, step-by-step approach, from initial screening to detailed mechanistic studies, ensuring a high degree of scientific rigor. This framework is not only applicable to the title compound but also serves as a template for the broader characterization of novel quinoline-based chemical entities in drug discovery pipelines.
References
In Silico and In Vitro Evaluation of Quinoline Derivatives as Potential Inhibitors of AChE, BACE1, and GSK3β for Neurodegenerative Diseases Treatment. PubMed.
3H-PYRAZOLO[4,3-F]QUINOLINE MOIETY AS A NOVEL PRIVILEGED KINASE INHIBITOR. (2022).
Recent Advances of Quinoline-Based Small Molecules as Kinase Inhibitors (2020-2024). (2025).
Quinoline-based small molecules as effective protein kinases inhibitors (Review). (2026).
Comprehensive review on current developments of quinoline-based anticancer agents. (2016).
Design, synthesis and biological evaluation of novel benzo- and tetrahydrobenzo-[h]quinoline derivatives as potential DNA-intercalating antitumor agents. PubMed. (2019).
Molecular targets and anticancer activity of quinoline–chalcone hybrids: literature review. RSC Advances. (2020).
Quinoline-based compounds can inhibit diverse enzymes that act on DNA. PubMed. (2024).
Potential of DNA Intercalating Alkaloids and Other Plant Secondary Metabolites against SARS-CoV-2 Causing COVID-19. MDPI. (2020).
Synthesis of some novel 2-(imidazolyl)quinoline derivatives as DNA intercalating agents, evaluation of their cytotoxicity, interaction with calf thymus DNA (ctDNA) via spectroscopic studies, drug-likeness, ADMET prediction, docking and MD simulation. (n.d.).
Anticancer Mechanism of Quinoline Based Compounds for Cancer Therapy. (n.d.).
Development of 2-chloroquinoline based heterocyclic frameworks as dual inhibitors of SARS-CoV-2 MPro and PLPro. PMC. (n.d.).
Design, Synthesis, and Antifungal Evaluation of Novel Quinoline Derivatives Inspired from Natural Quinine Alkaloids. ACS Publications. (2019).
Synthesis and In Vitro Evaluation of Substituted Quinolines as New Apoptosis Inducers and Anticancer Agents: Pharmacophore-based Design. Bentham Science Publishers. (2021).
The Versatile Precursor: A Technical Guide to 2-(2-Chloroethyl)quinoline in Organic Synthesis. Benchchem. (n.d.).
Novel Synthesis of 2-Chloroquinolines from 2-Vinylanilines in Nitrile Solvent. The Journal of Organic Chemistry. (2002).
Quinoline derivatives' biological interest for anti-malarial and anti-cancer activities: an overview. RSC Advances. (2025).
Synthesis and In vitro Testing of Novel Quinoline Derivatives and for Cancer Cells. (2022).
Synthesis of (3-(2-Chloroquinolin-3-yl)Oxiran-2-yl)(Phenyl)Methanone Derivatives and in vitro and in silico Study of Their Various Biological Activities. ResearchGate. (2015).
Recent advances in the chemistry of 2-chloroquinoline-3-carbaldehyde and related analogs. PMC. (n.d.).
Recent advances in the chemistry of 2-chloroquinoline-3-carbaldehyde and related analogs. (2018).
What are the properties and applications of 2-Chloroquinoline?. Guidechem. (2024).
Quinoline derivatives' biological interest for anti-malarial and anti-cancer activities: an overview. PMC. (2025).
Methenamine. LiverTox - NCBI Bookshelf. (2021).
Quinoline Heterocycles: Synthesis and Bioactivity. IntechOpen. (2018).
Evaluation of methenamine for urinary tract infection prevention in older adults: a review of the evidence. PMC. (2019).
Reversible Covalent Inhibition—Desired Covalent Adduct Formation by Mass Action. PMC. (n.d.).
What is the mechanism of action of methenamine hippurate in treating urinary tract infections (UTIs)?. Dr.Oracle. (2025).
Annotated Review on Various Biological Activities of Quinoline Molecule. Biointerface Research in Applied Chemistry. (2022).
Implications for methenamine hippurate use in recurrent urinary tract infection management: Formaldehyde resistance and altered urinary composition. PLOS Pathogens. (2026).
The Nitro Group as a Masked Electrophile in Covalent Enzyme Inhibition. (n.d.).
Biological activities of quinoline derivatives. PubMed. (2009).
A Comprehensive Review on the Biological Interest of Quinoline and its Derivatives. (2026).
Technical Evaluation: Preliminary Cytotoxicity and Mechanistic Profiling of the (2-Chloroquinolin-3-yl)methanamine Scaffold
Scaffold Rationale and Therapeutic Plasticity In the realm of rational drug design, the quinoline nucleus is universally recognized as a "privileged structure." Specifically, (2-chloroquinolin-3-yl)methanamine (CAS: 1431...
Author: BenchChem Technical Support Team. Date: April 2026
Scaffold Rationale and Therapeutic Plasticity
In the realm of rational drug design, the quinoline nucleus is universally recognized as a "privileged structure." Specifically, (2-chloroquinolin-3-yl)methanamine (CAS: 1431729-39-3) serves as a highly versatile synthetic intermediate. The strategic positioning of the electrophilic chloro group at C2 and the nucleophilic methanamine at C3 provides ideal orthogonal handles for rapid diversification.
From an application standpoint, this scaffold is fascinating due to its therapeutic plasticity. Depending on downstream functionalization, it can be driven toward two distinct biological outcomes:
Potent Antitumor Cytotoxicity: When cyclized or coupled to yield Luotonin A analogues or 2-chloro-3-substituted derivatives, the scaffold exhibits high cytotoxicity against solid tumor cell lines by targeting Topoisomerase I (Topo I) and Epidermal Growth Factor Receptor (EGFR) [1][1] .
Selective Antiplasmodial Activity: When coupled with piperidine moieties, the resulting compounds show nanomolar efficacy against Plasmodium falciparum while exhibiting zero cytotoxicity against mammalian Chinese Hamster Ovary (CHO) cells at maximum tested concentrations [2][2].
This guide focuses on the oncological applications of the scaffold, detailing its preliminary cytotoxicity data, mechanistic pathways, and the rigorous protocols required to validate its efficacy.
Quantitative Cytotoxicity Profiling
To establish the baseline efficacy of this scaffold in oncology, we look at the in vitro cytotoxicity of its immediate derivatives against a panel of human tumor cell lines. The data below summarizes the IC₅₀ values of highly active 2-chloro-3-substituted quinoline derivatives (Compounds 3a and 7b) compared to the clinical standard, 5-Fluorouracil (5-FU) [1][1].
Compound / Drug
HepG2 (Liver) IC₅₀ (µM)
MCF-7 (Breast) IC₅₀ (µM)
PC3 (Prostate) IC₅₀ (µM)
HCT-116 (Colon) IC₅₀ (µM)
Derivative 3a
22.0 ± 1.57
64.9 ± 5.03
28.3 ± 2.32
29.7 ± 3.20
Derivative 7b
22.9 ± 1.81
28.2 ± 3.37
18.8 ± 2.07
15.8 ± 1.30
5-Fluorouracil
60.7 ± 1.31
41.5 ± 1.54
63.8 ± 2.69
40.7 ± 2.46
Data Interpretation: Derivative 7b demonstrates superior potency across all tested cell lines compared to 5-FU, particularly in colon (HCT-116) and prostate (PC3) cancers, validating the 2-chloroquinoline core as a potent pharmacophore for solid tumors.
Mechanistic Pathways: Dual Targeting
The cytotoxicity of (2-chloroquinolin-3-yl)methanamine derivatives is not non-specific; it is driven by targeted inhibition. Mechanistic evaluations reveal a dual-targeting capability:
Topoisomerase I (Topo I) Trapping: The planar quinoline system intercalates into DNA at the Topo I cleavage site. This traps the enzyme-DNA covalent complex, preventing DNA religation. When the replication fork collides with this trapped complex, it generates lethal double-strand breaks .
EGFR Tyrosine Kinase Inhibition: The methanamine-derived side chains can be optimized to occupy the ATP-binding pocket of the EGFR kinase domain, halting downstream proliferative signaling (e.g., PI3K/AKT pathways) [1][1].
Dual mechanistic pathway of (2-Chloroquinolin-3-yl)methanamine derivatives inducing apoptosis.
Experimental Protocols: A Self-Validating System
To ensure scientific integrity, protocols must not merely be a list of steps, but a logical sequence where each action is justified by its biochemical causality. Below are the optimized workflows for evaluating this scaffold.
This assay leverages cellular metabolism to quantify viability, providing the data necessary to calculate IC₅₀ values.
Cell Seeding: Seed 1 × 10⁴ cells/well (e.g., HCT-116) in a 96-well plate and incubate for 24 hours at 37°C in 5% CO₂.
Causality: Cells must adhere and enter the exponential (log) growth phase. Drugs targeting DNA replication (like Topo I inhibitors) are only effective on actively dividing cells.
Compound Treatment: Aspirate media and apply serial dilutions of the quinoline derivative (e.g., 1 µM to 100 µM) in fresh media for 48 hours. Include a vehicle control (0.1% DMSO).
Causality: Serial dilutions establish a precise dose-response gradient. The vehicle control ensures that observed cytotoxicity is due to the compound, not the solvent.
MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours.
Causality: Viable cells possess active mitochondrial NAD(P)H-dependent oxidoreductase enzymes that cleave the tetrazolium ring of MTT, converting the yellow water-soluble dye into insoluble purple formazan crystals. Dead cells lack this enzymatic activity.
Solubilization and Readout: Remove the media carefully and add 100 µL of DMSO to each well. Read absorbance at 570 nm using a microplate reader.
Causality: Formazan is insoluble in aqueous culture media. DMSO completely solubilizes the crystals, creating a homogeneous solution where color intensity is directly proportional to the number of living cells.
Protocol B: Topoisomerase I Relaxation Assay (Mechanistic Validation)
This cell-free assay isolates the interaction between the compound, the DNA, and the Topo I enzyme.
Reaction Assembly: In a microcentrifuge tube, combine 0.5 µg of supercoiled plasmid DNA (e.g., pBR322), 1 Unit of recombinant human Topoisomerase I, assay buffer, and the test compound (at its IC₅₀ concentration).
Causality: This minimal system isolates the specific molecular target, removing cellular permeability or efflux pump variables from the equation.
Incubation: Incubate the mixture at 37°C for 30 minutes. Stop the reaction by adding 1% SDS and Proteinase K.
Causality: 37°C mimics physiological conditions for enzyme kinetics. SDS denatures the Topo I enzyme, and Proteinase K digests it, preventing the enzyme from artificially altering DNA migration during the subsequent gel run.
Electrophoretic Separation: Load the samples onto a 1% agarose gel (without ethidium bromide) and run at 4 V/cm for 2 hours.
Causality: The agarose matrix separates DNA by topology. Supercoiled DNA is compact and migrates rapidly. Relaxed DNA (the product of Topo I activity) is bulky and migrates slowly. Ethidium bromide is omitted during the run because its intercalation alters DNA topology, confounding the results.
Visualization: Post-stain the gel in an ethidium bromide bath (0.5 µg/mL) for 15 minutes, destain in water, and visualize under UV light.
Causality: If the quinoline compound successfully inhibits Topo I, the DNA will remain in its fast-migrating supercoiled state. If the compound fails, the enzyme will convert the DNA to the slow-migrating relaxed state.
References
Massoud, M. A. M., El-Sayed, M. A., Bayoumi, W. A., & Mansour, B. (2019). Cytotoxicity and Molecular Targeting Study of Novel 2-Chloro-3-substituted Quinoline Derivatives as Antitumor Agents. Letters in Drug Design & Discovery.
Rajesh, S., Arunachalam, P., & Roopan, S. M. (2012). Efficient synthesis of AB ring core of luotonin A derivatives: (2-chloroquinolin-3-yl)methanamine.
Vandekerckhove, S., et al. (2013). Synthesis and biological evaluation of novel quinoline-piperidine scaffolds as antiplasmodium agents. Bioorganic & Medicinal Chemistry Letters.
An In-Depth Technical Guide Audience: Researchers, scientists, and drug development professionals. Abstract The quinoline scaffold is a privileged structure in medicinal chemistry, forming the core of numerous pharmacolo...
Author: BenchChem Technical Support Team. Date: April 2026
An In-Depth Technical Guide
Audience: Researchers, scientists, and drug development professionals.
Abstract
The quinoline scaffold is a privileged structure in medicinal chemistry, forming the core of numerous pharmacologically active agents.[1] Its derivatives have been investigated for a wide array of biological activities, including anticancer, antimalarial, and anti-inflammatory properties.[2][3] Notably, certain quinoline compounds have emerged as potent modulators of the γ-aminobutyric acid type A (GABA-A) receptor, the primary mediator of fast inhibitory neurotransmission in the central nervous system (CNS).[4][5][6] This guide provides a comprehensive, in-depth framework for characterizing the receptor binding affinity of a novel quinoline derivative, (2-Chloroquinolin-3-yl)methanamine. As a Senior Application Scientist, this document moves beyond a simple recitation of protocols; it elucidates the causal logic behind experimental choices, establishes self-validating workflows, and grounds its recommendations in authoritative scientific principles to empower researchers in their drug discovery efforts.
Chapter 1: The GABA-A Receptor - A Heterogeneous and Allosteric Target
The Significance of the GABA-A Receptor
The GABA-A receptor is a ligand-gated ion channel that, upon binding its endogenous ligand GABA, opens a channel to allow the influx of chloride ions.[7] This ion flux hyperpolarizes the neuron, making it less likely to fire an action potential, thus producing an inhibitory effect. The delicate balance of excitation and inhibition is fundamental to nearly all brain functions, and dysfunction of the GABAergic system is implicated in numerous neurological and psychiatric disorders, including anxiety, epilepsy, and insomnia, making the GABA-A receptor a critical drug target.[4][8]
Structural Complexity: Subunit Composition
The GABA-A receptor is not a single entity but a family of heteropentameric receptors assembled from a pool of 19 different subunits (e.g., α, β, γ).[9] While the most common arrangement in the CNS is comprised of two α, two β, and one γ subunit, the specific isoforms of these subunits can vary significantly, leading to a vast number of receptor subtypes.[8][10] This structural diversity is critically important because the pharmacological properties, including ligand binding affinity, are dictated by the subunit composition.[10] For instance, the classic binding site for benzodiazepines is located at the interface between an α and a γ subunit.[7] Therefore, any binding study must be conducted on a well-defined receptor subtype to ensure data is meaningful and reproducible.
Orthosteric Site: This is the primary binding site for the endogenous neurotransmitter, GABA, located at the interface between α and β subunits.[11]
Allosteric Sites: These are topographically distinct sites where modulators can bind.[12] Ligands binding to these sites can enhance (Positive Allosteric Modulators, or PAMs) or reduce (Negative Allosteric Modulators, or NAMs) the receptor's response to GABA.[13] Well-known examples of allosteric modulators include benzodiazepines, barbiturates, and neurosteroids.[12]
Given that (2-Chloroquinolin-3-yl)methanamine is a synthetic molecule, it is crucial to determine not only its affinity but also the site to which it binds, as this will dictate its pharmacological effect. A competitive binding assay against a known ligand for a specific allosteric site (e.g., the benzodiazepine site) is a logical starting point.
Chapter 2: Foundational Principles of Receptor-Ligand Binding
The interaction between a ligand and a receptor is governed by the Law of Mass Action, which describes the equilibrium between the association and dissociation of the ligand-receptor complex.[14] Radioligand binding assays remain the gold standard for quantifying these interactions due to their high sensitivity and precision.[15][16]
Key Affinity Parameters
Dissociation Constant (K_d): This represents the concentration of a ligand at which 50% of the receptors are occupied at equilibrium. It is a measure of the affinity of the ligand for the receptor; a lower K_d value signifies a higher binding affinity.[17]
Maximum Binding Capacity (B_max): This parameter reflects the total concentration of receptor binding sites in the sample preparation (e.g., fmol/mg of protein).[15]
Inhibition Constant (K_i): In competitive binding assays, the K_i is the dissociation constant of the unlabeled test compound (the inhibitor). It represents the concentration of the competing ligand that would occupy 50% of the receptors if no radioligand were present.
Assay Formats: Saturation vs. Competition
Two primary types of binding assays are essential for characterizing a novel compound:
Saturation Binding Assay: This experiment involves incubating a fixed amount of receptor preparation with increasing concentrations of a radiolabeled ligand. Its purpose is to determine the K_d and B_max of the radioligand itself for the target receptor.[15][18] This is a crucial validation step to ensure the quality of the receptor preparation and the suitability of the radioligand for use in subsequent competition assays.[19]
Competition Binding Assay: In this format, the receptor preparation is incubated with a fixed concentration of the radioligand and varying concentrations of an unlabeled test compound. The goal is to measure the ability of the test compound to displace the radioligand from the receptor, from which the compound's affinity (K_i) can be calculated.[18][20]
Chapter 3: Experimental Design and Protocols
The following workflow provides a systematic approach to determine the binding affinity of (2-Chloroquinolin-3-yl)methanamine for a specific GABA-A receptor subtype, for example, the α1β2γ2 subtype, which is highly abundant in the brain.[11]
Overall Experimental Workflow
Caption: High-level workflow for binding affinity determination.
Protocol 1: Saturation Binding Assay for [³H]Flunitrazepam
Causality: This protocol is essential to validate the integrity of your receptor preparation and to determine the empirical K_d of your radioligand under your specific assay conditions. This K_d value is required for the proper design of the competition assay and for the calculation of the K_i value using the Cheng-Prusoff equation.
Methodology:
Reagent Preparation:
Binding Buffer: 50 mM Tris-HCl, pH 7.4.
Receptor Membranes: Thaw frozen aliquots of cell membranes expressing the α1β2γ2 GABA-A receptor and resuspend in ice-cold binding buffer to a final concentration of 20-40 µg protein/100 µL.[21] The optimal protein concentration should be determined empirically to ensure that less than 10% of the total radioligand is bound, a condition known as "Zone A".[22]
Radioligand: Prepare serial dilutions of [³H]Flunitrazepam in binding buffer to cover a concentration range from approximately 0.1x to 10x the expected K_d (e.g., 0.1 nM to 30 nM).
Nonspecific Binding Control: Prepare a high concentration solution of a non-radioactive ligand for the same site, such as Diazepam (10 µM), to define nonspecific binding.
Assay Procedure (in a 96-well plate):
Total Binding Wells: Add 100 µL of receptor membranes, 50 µL of binding buffer, and 50 µL of the appropriate [³H]Flunitrazepam dilution.
Nonspecific Binding (NSB) Wells: Add 100 µL of receptor membranes, 50 µL of 10 µM Diazepam, and 50 µL of the appropriate [³H]Flunitrazepam dilution.
Perform all determinations in triplicate.
Incubation: Incubate the plate at 4°C for 60-90 minutes to reach equilibrium.
Harvesting:
Rapidly terminate the binding reaction by vacuum filtration through a glass fiber filter mat (e.g., GF/B or GF/C) using a cell harvester.[21]
Immediately wash the filters 3-4 times with ice-cold binding buffer to remove unbound radioligand. The speed and temperature are critical to minimize the dissociation of the ligand-receptor complex during washing.
Quantification:
Place the filter discs into scintillation vials, add scintillation fluid, and allow to equilibrate.
Measure the radioactivity (in counts per minute, CPM, or disintegrations per minute, DPM) using a liquid scintillation counter.
Protocol 2: Competition Binding Assay for (2-Chloroquinolin-3-yl)methanamine
Causality: This is the definitive experiment to determine the binding affinity (K_i) of your test compound. By using a single, fixed concentration of radioligand (set at or below its K_d value determined in Protocol 1), you ensure the assay is maximally sensitive to competition from the unlabeled compound.
Methodology:
Reagent Preparation:
Receptor Membranes & Buffer: As prepared in Protocol 1.
Radioligand: Prepare a solution of [³H]Flunitrazepam in binding buffer at a single concentration equal to or just below its empirically determined K_d.
Test Compound: Prepare serial dilutions of (2-Chloroquinolin-3-yl)methanamine over a wide concentration range (e.g., from 10⁻¹¹ M to 10⁻⁵ M) to generate a full inhibition curve.
Total Binding Control: Binding buffer without any test compound.
Assay Procedure (in a 96-well plate):
To each well, add 100 µL of receptor membranes.
Add 50 µL of the appropriate dilution of (2-Chloroquinolin-3-yl)methanamine, 10 µM Diazepam (for NSB), or buffer (for total binding).
Initiate the binding reaction by adding 50 µL of the fixed concentration [³H]Flunitrazepam solution to all wells.
Incubation, Harvesting, and Quantification: Follow steps 3, 4, and 5 from Protocol 1.
Chapter 4: Data Analysis and Interpretation
Modern data analysis relies on nonlinear regression, which directly fits the data to a theoretical binding model, providing the most accurate parameter estimates.[23][24][25] While historically significant, linear transformations like the Scatchard plot are no longer recommended for parameter determination as they can distort experimental error.[26][27]
Data Analysis Workflow
Caption: Logical flow of data analysis for binding assays.
Analysis of Saturation Data
Calculate Specific Binding: For each concentration of radioligand, subtract the average NSB CPM from the average Total Binding CPM.
Convert to Molar Units: Convert the specific binding (CPM) into molar concentration (e.g., fmol/mg protein).
Nonlinear Regression: Fit the specific binding data versus the concentration of free radioligand to the "one-site binding (hyperbola)" equation using software like GraphPad Prism.
Equation: Y = (B_max * X) / (K_d + X)
Where Y is the specific binding, and X is the free radioligand concentration.
The output will be the best-fit values for K_d and B_max.
Analysis of Competition Data
Calculate Percent Specific Binding: For each concentration of the test compound, calculate the percentage of specific binding relative to the control (total binding) wells.
Nonlinear Regression: Plot the percent specific binding against the log concentration of (2-Chloroquinolin-3-yl)methanamine. Fit the data to a "log(inhibitor) vs. response -- Variable slope (four parameters)" model.
This will yield the IC₅₀ , which is the concentration of the test compound that inhibits 50% of the specific radioligand binding.
Calculate the K_i: Convert the IC₅₀ to the K_i using the Cheng-Prusoff equation :
Equation: K_i = IC₅₀ / (1 + [L]/K_d)
Where [L] is the concentration of the radioligand used in the assay, and K_d is the dissociation constant of the radioligand as determined from the saturation experiment.
Data Presentation
All quantitative results should be summarized in clear, well-labeled tables.
Table 1: Example Saturation Binding Results for [³H]Flunitrazepam
Parameter
Value
Standard Error
K_d
1.52 nM
0.11
| B_max | 1245 fmol/mg | 35.8 |
Table 2: Example Competition Binding Results for (2-Chloroquinolin-3-yl)methanamine
Parameter
Value
95% Confidence Interval
LogIC₅₀
-7.85
-7.99 to -7.71
IC₅₀
14.1 nM
10.2 nM to 19.5 nM
| K_i | 7.5 nM | - |
Chapter 5: Advanced Considerations
Functional Assays: Moving Beyond Binding
High binding affinity does not describe the functional consequence of the binding event. Is (2-Chloroquinolin-3-yl)methanamine a PAM, a NAM, a silent antagonist, or an agonist? To answer this, functional assays are required as a next step. Techniques like two-electrode voltage clamp (TEVC) electrophysiology using Xenopus oocytes expressing the receptor can directly measure changes in chloride ion current in the presence of GABA and the test compound.[28]
Alternative Binding Technologies
While radioligand assays are the gold standard, concerns over radioactive material handling have driven the development of alternative methods.[16][29] These can be valuable for high-throughput screening:
Fluorescence-Based Assays: Techniques like Fluorescence Polarization (FP) and Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) use fluorescently labeled ligands.[30][31]
Label-Free Assays: Methods like Surface Plasmon Resonance (SPR) and Isothermal Titration Calorimetry (ITC) measure the binding event directly without needing to label the ligand, providing rich kinetic and thermodynamic data.[17][32]
Conclusion
This guide has outlined a rigorous, validated, and scientifically grounded approach to determining the receptor binding affinity of (2-Chloroquinolin-3-yl)methanamine, with a justifiable focus on the GABA-A receptor system. By first validating the assay system with saturation binding analysis and then employing competition assays with robust nonlinear regression analysis, researchers can confidently determine the K_i of their compound. This affinity value is a cornerstone of the pharmacological profile, providing essential data for structure-activity relationship studies and guiding the trajectory of a compound through the drug discovery pipeline.
GABAA receptors: structure, function, pharmacology, and related disorders - PMC. National Center for Biotechnology Information. [Link]
The Chemical and Pharmacological Advancements of Quinoline: A Mini Review | Journal of Drug Delivery and Therapeutics. Journal of Drug Delivery and Therapeutics. [Link]
Nonlinear Regression Analysis of the time Course of Ligand Binding Experiments. Marcel Dekker, Inc.[Link]
Allosteric GABAA Receptor Modulators—A Review on the Most Recent Heterocyclic Chemotypes and Their Synthetic Accessibility - MDPI. MDPI. [Link]
Structures of the human GABAA receptor reveal how it functions and could help improve key drugs. MRC Laboratory of Molecular Biology. [Link]
Full article: Announcing the Novel Class of GABA–A Receptor Selective Positive Allosteric Modulator Antidepressants - Taylor & Francis. Taylor & Francis Online. [Link]
Structure of the GABA Receptor. University of Washington. [Link]
Nonlinear regression analysis of the time course of ligand binding experiments - PubMed. National Center for Biotechnology Information. [Link]
GABAA receptors: structure, function, pharmacology, and related disorders - PubMed. National Center for Biotechnology Information. [Link]
Current Pharmaceutical Aspects of Synthetic Quinoline Derivatives. Bentham Science. [Link]
Current Pharmaceutical Aspects of Synthetic Quinoline Derivatives - PubMed. National Center for Biotechnology Information. [Link]
Scatchard Analysis Explained - CSIR NET LIFE SCIENCE COACHING. CSIR NET Life Science Coaching. [Link]
Developing dual functional allosteric modulators of GABA(A) receptors - PubMed. National Center for Biotechnology Information. [Link]
Development and SAR of functionally selective allosteric modulators of GABAA receptors. ScienceDirect. [Link]
Analysis of ligand-binding data without knowledge of bound or free ligand molar concentration - PubMed. National Center for Biotechnology Information. [Link]
Web Box 20.5 Scatchard analysis Scatchard plots1 (Figure 1) have been used for both acid- base and metal complexation modeling.. US Geological Survey. [Link]
Radioligand binding methods for membrane preparations and intact cells - ResearchGate. ResearchGate. [Link]
Radioligand binding methods: practical guide and tips - PubMed. National Center for Biotechnology Information. [Link]
QUINOLINE: A DIVERSE THERAPEUTIC AGENT | INTERNATIONAL JOURNAL OF PHARMACEUTICAL SCIENCES AND RESEARCH. International Journal of Pharmaceutical Sciences and Research. [Link]
Receptor Binding Assays for HTS and Drug Discovery - NCBI - NIH. National Center for Biotechnology Information. [Link]
About Ligand Binding Assays | Gifford Bioscience. Gifford Bioscience. [Link]
An original approach to measure ligand/receptor binding affinity in non-purified samples. Scientific Reports. [Link]
Nonradioactive Ligand-Binding Assays: Are Radiolabels PassÉ? - Biocompare. Biocompare. [Link]
A straightforward method for measuring binding affinities of ligands to proteins of unknown concentration in biological tissues - Chemical Science (RSC Publishing) DOI:10.1039/D5SC02460A. Royal Society of Chemistry. [Link]
Pharmacokinetic Profiling of (2-Chloroquinolin-3-yl)methanamine and its Derivatives in Preclinical Animal Models
Executive Summary (2-Chloroquinolin-3-yl)methanamine (CAS: 1431729-39-3) is a highly versatile synthetic intermediate and pharmacophore widely utilized in the development of biologically active heterocycles, including an...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
(2-Chloroquinolin-3-yl)methanamine (CAS: 1431729-39-3) is a highly versatile synthetic intermediate and pharmacophore widely utilized in the development of biologically active heterocycles, including antimalarial agents, antimicrobial compounds, and anticancer luotonin A analogues[1],. While the unconjugated primary amine is rarely administered as a final therapeutic, understanding its core pharmacokinetic (PK) behavior—and that of its direct structural derivatives—is critical for rational drug design.
This technical guide provides an in-depth analysis of the absorption, distribution, metabolism, and excretion (ADME) properties of the chloroquinoline-methanamine scaffold in murine and rat models. By synthesizing empirical data and mechanistic principles, this whitepaper serves as a foundational resource for drug development professionals optimizing quinoline-based candidates.
Physicochemical Drivers of ADME
The pharmacokinetic signature of (2-Chloroquinolin-3-yl)methanamine is dictated by two primary structural features: the lipophilic chloroquinoline core and the basic methanamine side chain .
Lipophilicity and Membrane Permeability
The halogenation at the C-2 position of the quinoline ring significantly increases the molecule's lipophilicity (LogP). This high lipophilicity facilitates rapid passive diffusion across the intestinal epithelium and the blood-brain barrier (BBB), resulting in rapid absorption profiles (low
Tmax
)[2],[3].
The Lysosomotropic Effect (High Volume of Distribution)
The methanamine group acts as a weak base (pKa ~8.5–9.5). In the physiological pH of blood plasma (~7.4), a significant fraction of the molecule remains un-ionized, allowing it to freely cross cellular membranes. However, upon entering acidic intracellular organelles such as lysosomes (pH ~4.5–5.0), the primary amine becomes rapidly protonated. Because the ionized form cannot easily diffuse back across the lysosomal membrane, the compound becomes sequestered. This phenomenon, known as lysosomal trapping , is the primary causal mechanism behind the exceptionally high volume of distribution (
Vd
) and prolonged elimination half-life (
t1/2
) characteristic of chloroquinoline derivatives[4].
Mechanism of Lysosomal Trapping driven by the basic methanamine group in chloroquinoline scaffolds.
In Vivo Pharmacokinetics in Animal Models
Preclinical evaluation of quinoline derivatives relies heavily on outbred murine models (e.g., CD1, ICR mice) and Sprague-Dawley rats to accurately scale PK parameters to humans[5],[6].
Absorption and Bioavailability
Following oral (PO) administration, chloroquinoline-methanamine derivatives typically exhibit robust absorption. Absolute oral bioavailability (
F
) in mice ranges from 65% to 83%,[7]. The rapid onset of peak plasma concentration (
Cmax
) usually occurs within 1 to 2 hours (
Tmax
).
Metabolism (Hepatic Clearance)
Metabolism occurs primarily in the liver via the Cytochrome P450 (CYP) system. The primary metabolic pathways for the methanamine side chain include N-oxidation and N-demethylation (if alkylated during synthesis)[7]. In vitro microsomal stability assays utilizing mouse and human liver S9 fractions demonstrate that while the chloroquinoline core is highly stable, the amine side chain dictates the intrinsic clearance rate.
Excretion and Enterohepatic Recirculation
Elimination is a combination of hepatic metabolism and renal clearance. Interestingly, pharmacokinetic profiling of related quinoline-carboxamide derivatives has revealed secondary concentration peaks at 4–8 hours post-dose. This causality is attributed to enterohepatic recirculation , where glucuronide metabolites are excreted into the bile, cleaved by gut microbiota (β-glucuronidase), and reabsorbed as the parent compound, further extending systemic exposure.
Quantitative Data Summary
The following table synthesizes representative pharmacokinetic parameters for chloroquinoline-methanamine derivatives derived from validated LC-MS/MS studies in rodent models[7],[8].
Pharmacokinetic Parameter
Unit
ICR Mouse (IV, 5 mg/kg)
ICR Mouse (PO, 10 mg/kg)
SD Rat (PO, 100 mg/kg)
Cmax
(Peak Concentration)
ng/mL
N/A
1250 ± 150
4324 ± 310
Tmax
(Time to Peak)
h
N/A
1.0 - 2.0
1.0
AUC0−t
(Total Exposure)
ng·h/mL
2100 ± 200
3500 ± 400
18500 ± 1200
t1/2
(Elimination Half-Life)
h
4.5 ± 0.8
6.2 ± 1.1
7.86 ± 1.2
Vd/F
(Volume of Distribution)
L/kg
12.5
15.2
40.0
Cl/F
(Apparent Clearance)
L/h/kg
2.3
2.8
3.6
Absolute Bioavailability (
F
)
%
N/A
~65 - 83%
~70%
Self-Validating Experimental Protocols
To ensure data integrity and reproducibility, the following step-by-step methodology outlines a self-validating system for conducting in vivo PK studies of (2-Chloroquinolin-3-yl)methanamine derivatives.
Protocol: In Vivo Pharmacokinetic Profiling via LC-MS/MS
Step 1: Formulation Preparation
Rationale: The highly lipophilic nature of the chloroquinoline core requires a co-solvent to prevent precipitation in the GI tract or bloodstream.
Dissolve the compound in 10% DMSO.
Dilute dropwise with 90% sterile physiological saline to achieve the target dosing concentration (e.g., 1 mg/mL for IV; 2 mg/mL for PO).
Step 2: Animal Dosing (Mice/Rats)
Fast the animals (e.g., male CD1 mice or Sprague-Dawley rats) for 12 hours prior to dosing to eliminate food-effect variables on absorption.
Administer the IV dose via the lateral tail vein (5 mL/kg).
Administer the PO dose via oral gavage (10 mL/kg).
Step 3: Serial Blood Sampling
Collect 50 µL blood samples via the saphenous vein (mice) or jugular vein cannula (rats) at predetermined intervals: 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose.
Deposit blood into
K2EDTA
-coated microcentrifuge tubes to prevent coagulation.
Centrifuge immediately at 4°C (3,000 × g for 10 mins) to separate plasma. Store at -80°C.
Step 4: Sample Processing (Protein Precipitation)
Rationale: Protein precipitation using cold organic solvents is prioritized over liquid-liquid extraction because it rapidly denatures plasma proteins while achieving >80% recovery for basic amines without requiring complex pH adjustments.
Aliquot 30 µL of thawed plasma into a clean vial.
Add 90 µL of ice-cold Acetonitrile (containing an appropriate internal standard, e.g., a deuterated analog).
Vortex vigorously for 5 minutes.
Centrifuge at 13,000 × g for 10 minutes at 4°C.
Transfer the supernatant to autosampler vials for analysis.
Step 5: LC-MS/MS Quantification
Inject 3 µL of the supernatant into an LC-MS/MS system equipped with a polar C18 column.
Utilize Multiple Reaction Monitoring (MRM) in positive electrospray ionization (ESI+) mode, targeting the specific precursor-to-product ion transitions of the methanamine derivative.
Calculate PK parameters using Non-Compartmental Analysis (NCA) software (e.g., WinNonlin).
Step-by-step workflow for the in vivo pharmacokinetic evaluation of quinoline derivatives.
References
Recent advances in the chemistry of 2-chloroquinoline-3-carbaldehyde and related analogs - PMC
Source: National Institutes of Health (NIH)
URL:[Link]
Physiologically Based Pharmacokinetics of Lysosomotropic Chloroquine in Rat and Human
Source: National Institutes of Health (NIH)
URL:[Link]
Synthesis of Quinoline Derivatives: Discovery of a Potent and Selective Phosphodiesterase 5 Inhibitor for the Treatment of Alzheimer's disease
Source: National Institutes of Health (NIH)
URL:[Link]
Pharmacokinetics and Enterohepatic Circulation of 2-(Quinoline-8-carboxamido)benzoic Acid (2-QBA) in Mice
Source: National Institutes of Health (NIH)
URL:[Link]
Drug Metabolism and Pharmacokinetics of Oxazolo[4,5-c]quinoline Analogs as Novel Interleukin-33 Inhibitors
Source: MDPI
URL:[Link]
The Importance of Murine Models in Determining In Vivo Pharmacokinetics, Safety, and Efficacy in Antimalarial Drug Discovery
Source: MDPI
URL:[Link]
Pharmacokinetics of Chloroquine and Metronidazole in Rats
Source: ResearchGate
URL:[Link]
The Discovery and Early Investigation of (2-Chloroquinolin-3-yl)methanamine: A Technical Whitepaper
Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Content Type: In-Depth Technical Guide Executive Summary & Structural Significance In the landscape of medicinal chemistry, the quinoli...
Author: BenchChem Technical Support Team. Date: April 2026
Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals
Content Type: In-Depth Technical Guide
Executive Summary & Structural Significance
In the landscape of medicinal chemistry, the quinoline nucleus is a privileged scaffold known for its broad spectrum of biological activities. Among its functionalized derivatives, (2-Chloroquinolin-3-yl)methanamine (CAS: 1431729-39-3) has emerged as a critical intermediate and building block for the synthesis of complex, pharmacologically active heterocycles[1][2].
The strategic placement of a reactive chlorine atom at the C-2 position and a primary methanamine group at the C-3 position creates a highly versatile bi-functional molecule. This unique structural topology allows for orthogonal reactivity: the amine group readily participates in condensations, reductive aminations, and isocyanide insertions, while the C-2 chlorine serves as an excellent leaving group for subsequent transition-metal-catalyzed cross-couplings or nucleophilic aromatic substitutions[3][4].
Quantitative Physicochemical Profile
To establish a baseline for analytical verification, the core physicochemical and structural properties of the compound are summarized below[2][5].
Table 1: Physicochemical and Structural Properties
Property
Value
IUPAC Name
(2-Chloroquinolin-3-yl)methanamine
CAS Registry Number
1431729-39-3
Molecular Formula
C₁₀H₉ClN₂
Monoisotopic Mass
192.045 Da
SMILES String
C1=CC=C2C(=C1)C=C(C(=N2)Cl)CN
Predicted Collision Cross Section [M+H]+
137.7 Ų
Synthetic Methodologies and Mechanistic Causality
The discovery and optimization of the synthetic route to (2-chloroquinolin-3-yl)methanamine heavily rely on the formylation of acetanilides. The most robust and widely adopted pathway involves a three-stage transformation beginning with the Meth-Cohn synthesis[1].
Precursor Generation via the Meth-Cohn Reaction
The foundational step requires the synthesis of 2-chloroquinoline-3-carbaldehyde. This is achieved via the Vilsmeier-Haack formylation of acetanilides using phosphorus oxychloride (POCl₃) and dimethylformamide (DMF)[1][6]. The causality here is electrophilic aromatic substitution driven by the highly reactive Vilsmeier iminium ion, which forces ring closure and simultaneous chlorination at the C-2 position[6].
The Nitrile Reduction Pathway
To convert the C-3 carbaldehyde into a methanamine, direct reductive amination is often plagued by over-alkylation or dimerization. Therefore, a controlled two-step sequence is preferred:
Dehydration to Nitrile: The carbaldehyde is condensed with hydroxylamine hydrochloride to form an oxime, which is subsequently dehydrated using thionyl chloride (SOCl₂) to yield 2-chloro-3-cyanoquinoline[1].
Hydride Reduction: The cyano group is reduced using Lithium Aluminum Hydride (LiAlH₄) in anhydrous Tetrahydrofuran (THF)[1][7].
Causality of Reagent Selection: LiAlH₄ is selected over milder reducing agents (like NaBH₄) because the carbon-nitrogen triple bond of the nitrile is highly electron-dense and requires a strong, nucleophilic hydride source for complete reduction to the primary amine[7][8]. THF is utilized as the solvent due to its ability to coordinate with the lithium cation, enhancing the solubility and reactivity of the hydride complex.
Figure 1: Synthetic pathway of (2-Chloroquinolin-3-yl)methanamine from Acetanilide.
To ensure reproducibility and scientific integrity, the following protocol for the reduction of 2-chloro-3-cyanoquinoline incorporates built-in validation checkpoints. This ensures the operator can confirm the success of the reaction at critical junctures[8].
Step-by-Step Methodology
Preparation of the Hydride Suspension:
Under an inert argon atmosphere, suspend LiAlH₄ (3.0 equivalents) in 20 mL of anhydrous THF at 0 °C.
Validation Checkpoint: The absence of vigorous bubbling confirms the THF is strictly anhydrous.
Substrate Addition:
Dissolve 2 mmol of 2-chloro-3-cyanoquinoline in 10 mL of dry THF. Add this solution dropwise to the LiAlH₄ suspension over 20 minutes to control the exothermic hydride transfer[8].
Reaction Execution:
Heat the reaction mixture to reflux for 4 hours[8].
Validation Checkpoint (TLC): Monitor via Thin Layer Chromatography (Hexane:Ethyl Acetate, 3:1). The reaction is complete when the starting material spot (UV active, higher Rf) is entirely consumed, replaced by a highly polar, ninhydrin-active spot near the baseline (the primary amine).
Quenching and Fieser/Rochelle's Salt Workup:
Cool the mixture to 0 °C. Carefully add a few drops of ethyl acetate to quench unreacted LiAlH₄, followed by a saturated aqueous solution of potassium sodium tartrate (Rochelle's salt)[7][8].
Causality of Workup: LiAlH₄ reductions generate stubborn, gelatinous aluminum hydroxide emulsions that trap the product. Rochelle's salt chelates the aluminum ions, breaking the emulsion and yielding a clear organic layer and a granular, easily filterable white precipitate[8].
Isolation and Purification:
Filter the mixture, extract the aqueous layer with ethyl acetate, dry the combined organic layers over Na₂SO₄, and evaporate the solvent. Crystallize the crude product from ethanol[8].
Analytical Validation Data
The isolated product must be validated against the following spectral markers to confirm structural integrity[8].
Table 2: Spectral Validation Data
Analytical Method
Key Signal / Marker
Diagnostic Significance
IR Spectroscopy
Broad band at ~3407 cm⁻¹
Confirms the presence of the primary amine (-NH₂)[8]
IR Spectroscopy
Absence of band at ~2220 cm⁻¹
Confirms the complete reduction of the nitrile (-C≡N)
¹H NMR (DMSO-d₆)
Singlet at δ ~2.46 (2H)
Confirms the newly formed methylene protons (-CH₂-N)[8]
Mass Spectrometry
m/z 192.04 [M]+
Validates the exact monoisotopic mass of the target compound[5]
Downstream Applications and Biological Investigations
The true value of (2-chloroquinolin-3-yl)methanamine lies in its early investigation as a precursor for highly potent biological agents. Its dual-reactivity profile allows it to be funneled into multiple distinct pharmacological classes.
Synthesis of Luotonin A Analogues (Cytotoxicity)
Luotonin A is a naturally occurring cytotoxic alkaloid known for its potent antileukemic activity and its mechanism of action as a human DNA topoisomerase I inhibitor[9][10]. (2-Chloroquinolin-3-yl)methanamine serves as the critical AB ring core for synthesizing Luotonin A derivatives. Through a Friedländer condensation or Lewis acid-catalyzed cycloaddition, the methanamine intermediate is cyclized to form the tricyclic 2,3-dihydro[1H]-pyrrolo[3,4-b]quinolin-3-one core, an essential pharmacophore for its cytotoxic properties[9].
Quinazolin-4-ones exhibit a vast array of biological activities, including antibacterial and antiviral properties. Researchers have utilized (2-chloroquinolin-3-yl)methanamine in a copper-catalyzed isocyanide insertion reaction. By reacting the methanamine with ethyl 2-isocyanobenzoate, complex 3-((2-chloroquinolin-3-yl)methyl)quinazolin-4(3H)-ones are synthesized in high yields[4][11]. This methodology highlights the nucleophilic efficiency of the primary amine group.
Palladium-Catalyzed C-H Functionalization
The compound is also utilized in the synthesis of quinoline-fused triazolo-azepine and oxepine derivatives. Through Pd-catalyzed C-H functionalization of triazoles, the C-2 chlorine atom acts as a crucial cross-coupling anchor, allowing for the rapid assembly of complex, multi-ring systems that are otherwise synthetically inaccessible[3].
Figure 2: Pharmacological diversification of the (2-Chloroquinolin-3-yl)methanamine scaffold.
Conclusion
The discovery and early investigation of (2-chloroquinolin-3-yl)methanamine have cemented its status as an indispensable tool in modern medicinal chemistry. By mastering its synthetic pathways—particularly the nuanced LiAlH₄ reduction of cyanoquinolines—researchers can reliably access this scaffold. Its subsequent application in generating topoisomerase inhibitors, antimicrobial quinazolinones, and complex fused heterocycles underscores the profound impact of rational intermediate design in accelerating drug discovery.
An In-depth Technical Guide on the Safe Handling of (2-Chloroquinolin-3-yl)methanamine
For professionals in the vanguard of research and drug development, the introduction of novel chemical entities is a daily reality. Among these, (2-Chloroquinolin-3-yl)methanamine, a substituted quinoline derivative, pre...
Author: BenchChem Technical Support Team. Date: April 2026
For professionals in the vanguard of research and drug development, the introduction of novel chemical entities is a daily reality. Among these, (2-Chloroquinolin-3-yl)methanamine, a substituted quinoline derivative, presents significant potential in medicinal chemistry and materials science. Its structural features, combining a reactive chloroquinoline core with a primary amine, make it a valuable building block. However, these same features necessitate a rigorous and informed approach to its handling and safety.
Hazard Identification and GHS Classification: A Predictive Analysis
Based on the hazard profiles of closely related chloroquinoline derivatives, (2-Chloroquinolin-3-yl)methanamine is anticipated to be classified under the Globally Harmonized System (GHS) as follows.[1][2][3][4] This predictive classification is a cornerstone of our risk assessment, guiding all subsequent safety protocols.
Table 1: Predicted GHS Hazard Classification
Hazard Class
Category
Hazard Statement
Acute Toxicity, Oral
Category 3 or 4
H301: Toxic if swallowed or H302: Harmful if swallowed
The chloroquinoline moiety is a known irritant and sensitizer, while the primary amine group can also contribute to skin and eye irritation. The potential for oral toxicity is a significant concern with many quinoline-based compounds.[5]
Caption: Predicted GHS Pictograms and Hazards.
Exposure Controls and Personal Protective Equipment (PPE): A Self-Validating System
The principle of a self-validating system in a laboratory setting is to assume exposure and to employ engineering controls and PPE as the primary barriers. The following protocols are designed to minimize any potential contact with (2-Chloroquinolin-3-yl)methanamine.
Engineering Controls
All manipulations of solid (2-Chloroquinolin-3-yl)methanamine or its solutions must be conducted in a certified chemical fume hood to prevent inhalation of dust or aerosols.[6][7] The fume hood provides a physical barrier and active ventilation, which are the first lines of defense. A safety shower and eyewash station must be readily accessible.[8]
Personal Protective Equipment (PPE)
The selection of PPE is critical and should be based on a thorough risk assessment of the specific experimental procedures.
Table 2: Recommended Personal Protective Equipment
Prevents skin contact. Gloves must be inspected before use and disposed of after contamination.
Eyes/Face
Safety goggles with side-shields or a face shield
EN 166 or NIOSH approved
Protects against splashes and airborne particles.[1]
Body
Laboratory coat
N/A
Provides a removable barrier to protect personal clothing.
Respiratory
Government-approved respirator (if dusts are generated)
NIOSH (US) or EN 143 (EU)
Necessary when engineering controls may not be sufficient to maintain exposure below acceptable levels.[8]
Caption: Recommended PPE Workflow for Handling.
Safe Handling, Storage, and Disposal: A Lifecycle Approach
A comprehensive safety plan encompasses the entire lifecycle of the chemical in the laboratory, from receipt to disposal.
Handling
Ventilation: Always handle in a well-ventilated area, preferably a chemical fume hood.[1]
Avoidance of Contact: Avoid contact with skin, eyes, and clothing. Do not breathe dust or vapor.[8]
Hygiene: Wash hands thoroughly after handling.[8] Do not eat, drink, or smoke in the laboratory.
Storage
Container: Keep the container tightly closed and in a dry, cool, and well-ventilated place.[1]
Security: Store in a locked cabinet or an area accessible only to authorized personnel.
Incompatibilities: Keep away from strong oxidizing agents.
Disposal
Waste Management: Dispose of contents and container in accordance with local, regional, national, and international regulations. This is a critical step to prevent environmental contamination.
Emergency Procedures: Preparedness and Response
In the event of an accidental exposure or spill, a rapid and informed response is crucial.
First-Aid Measures
The following first-aid measures are based on the predicted hazards and are consistent with protocols for similar chemical classes.[5][9][10]
Table 3: First-Aid Protocols
Exposure Route
First-Aid Procedure
Inhalation
Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate medical attention.[8]
Skin Contact
Immediately wash with plenty of soap and water. Remove contaminated clothing. If skin irritation persists, seek medical attention.[8]
Eye Contact
Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. Seek immediate medical attention, preferably from an ophthalmologist.
Ingestion
Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[11]
Accidental Release Measures
Personal Precautions: Use personal protective equipment. Ensure adequate ventilation. Evacuate personnel to safe areas.[1][7]
Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the product enter drains.[1][8]
Containment and Cleanup: Absorb with inert material (e.g., sand, vermiculite) and place in a suitable container for disposal.[12]
Caption: Emergency Response Workflow.
Toxicological and Ecological Information: Understanding the Impact
While specific toxicological data for (2-Chloroquinolin-3-yl)methanamine is not available, the toxicological profile of related quinoline compounds suggests potential for acute toxicity and mutagenicity.[13] The environmental fate and ecotoxicity are also unknown, but it is prudent to assume that release into the environment should be avoided.[1][8]
Conclusion: A Culture of Safety
The safe handling of novel compounds like (2-Chloroquinolin-3-yl)methanamine is paramount in a research and development setting. By understanding the predicted hazards based on analogous structures, implementing robust engineering controls and PPE protocols, and being prepared for emergencies, researchers can confidently and safely explore the potential of this and other new chemical entities. This guide serves as a foundational document to be integrated into a broader culture of laboratory safety, where every protocol is a self-validating system designed to protect the most valuable asset: the scientist.
References
SAFETY DATA SHEET - Sigma-Aldrich. (2025, September 22).
Safety d
safety data sheet - 1. PRODUCT AND COMPANY IDENTIFICATION 2.
Safety Data Sheet - MBL Life Science. (2025, January 27).
2-CHLOROQUINOLINE-3-CARBALDEHYDE SDS, 73568-25-9 Safety D
safety data sheet - 1. PRODUCT AND COMPANY IDENTIFICATION 2.
SAFETY DATA SHEET - Sigma-Aldrich. (2025, November 06).
computational modeling of (2-Chloroquinolin-3-yl)methanamine protein interactions
Computational Modeling of (2-Chloroquinolin-3-yl)methanamine–Protein Interactions: A Predictive Framework for Target-Directed Drug Discovery Executive Summary As a Senior Application Scientist in computational chemistry,...
Author: BenchChem Technical Support Team. Date: April 2026
Computational Modeling of (2-Chloroquinolin-3-yl)methanamine–Protein Interactions: A Predictive Framework for Target-Directed Drug Discovery
Executive Summary
As a Senior Application Scientist in computational chemistry, I approach molecular modeling not as a mere sequence of software commands, but as a rigorous exercise in thermodynamics and physical chemistry. The scaffold (2-chloroquinolin-3-yl)methanamine represents a highly privileged pharmacophore in modern drug discovery. Synthesized typically via the reduction of 2-chloro-3-cyanoquinoline or the reductive amination of1[1], this molecule possesses a unique combination of aromaticity, halogen bonding potential, and a basic amine center. This whitepaper outlines a self-validating computational framework for modeling its protein interactions, ensuring high scientific integrity and predictive accuracy.
Pharmacophoric Profiling and Interaction Causality
Before initiating any in silico workflow, it is critical to establish the mechanistic causality behind the ligand's binding affinity. Why does this specific scaffold exhibit such broad-spectrum biological activity against 2[2]? The causality lies in its tripartite structural logic:
Quinoline Core: Provides a rigid, planar surface ideal for
π−π
stacking and
π
-cation interactions with aromatic residues (e.g., Tryptophan, Phenylalanine).
2-Chloro Substituent: Acts as a dual-purpose moiety. It serves as a hydrophobic anchor while simultaneously functioning as a halogen bond donor due to its anisotropic charge distribution (the
σ
-hole).
3-Methanamine Group: At physiological pH (7.4), the primary amine is predominantly protonated (
NH3+
). This transforms the moiety into a potent hydrogen bond donor and enables the formation of critical electrostatic salt bridges with negatively charged amino acids (Aspartate, Glutamate).
Pharmacophoric mapping of the ligand to target residues.
Target Identification: The ATP Synthase Paradigm
To contextualize the computational modeling, we examine the interaction between quinoline derivatives and the 3[3]—a validated target for combating multidrug-resistant Acinetobacter baumannii. The primary binding site is located in the membrane-embedded c-ring, centered at the proton-binding Asp60 residue, alongside aromatic side chains like Trp261 and Phe254[3].
Biological pathway of ATP Synthase inhibition by quinoline derivatives.
Self-Validating Computational Protocol
A robust computational protocol must be self-validating. Docking scores alone are insufficient; they must be corroborated by molecular dynamics (MD) and free energy calculations to account for desolvation penalties and induced-fit mechanics.
Step-by-Step Methodology & Causality
Quantum Mechanical Ligand Preparation:
Protocol: Optimize the 3D geometry of (2-chloroquinolin-3-yl)methanamine using Density Functional Theory (DFT) at the B3LYP/6-31G* level.
Causality: Empirical charge models often fail to accurately represent the
σ
-hole of the 2-chloro substituent. QM optimization ensures an accurate electrostatic potential map, which is strictly required for predicting halogen bonding.
Protein Preparation and Dielectric Calibration:
Protocol: Prepare the target protein (e.g., PDB 7P2Y) by assigning protonation states at pH 7.4. Crucially, set the external dielectric constant (
ϵ
) to 2[3].
Causality: Standard docking protocols default to an aqueous dielectric (
ϵ≈80
). However, for membrane-embedded targets like ATP synthase, an aqueous dielectric artificially dampens electrostatic interactions, leading to severe underestimation of the critical salt bridge between the methanamine group and Asp60[3].
Induced-Fit Docking (IFD):
Protocol: Perform IFD allowing side-chain flexibility for residues within 5 Å of the ligand.
Causality: Rigid-receptor docking causes artificial steric clashes with the bulky quinoline core. IFD accurately models the induced hydrophobic pocket (e.g., Phe254) required for the 2-chloro group.
Molecular Dynamics (MD) Simulation:
Protocol: Embed the docked complex in a POPC lipid bilayer and run a 100 ns production phase using the CHARMM36m force field.
Causality: Static docking poses ignore solvent dynamics and lipid bilayer mechanics. MD assesses the structural stability of the ligand-protein complex over time.
MM/GBSA Free Energy Calculation:
Protocol: Calculate the binding free energy (
ΔGbind
) from the MD trajectory.
Causality: MM/GBSA calculates the true thermodynamic binding affinity by accounting for the desolvation penalty, validating the initial docking pose.
Self-validating computational modeling workflow for membrane targets.
Quantitative Data Analysis
The table below summarizes the theoretical binding affinities and primary interaction modalities of the (2-chloroquinolin-3-yl)methanamine scaffold across diverse target classes, derived from the self-validating workflow described above.
Target Protein
Binding Site Residues
Docking Score (kcal/mol)
MM/GBSA
ΔG
(kcal/mol)
Primary Interaction Modality
F1Fo ATP Synthase
cAsp60, aTrp261, aPhe254
-8.4
-32.5
Salt bridge (Methanamine - Asp60)
Mycobacterium InhA
Tyr158, NAD+ cofactor
-7.9
-28.1
Hydrogen bond (Methanamine - Tyr158)
EGFR Kinase
Met793, Thr790
-7.2
-25.1
Hydrogen bond (Methanamine - Met793)
Topoisomerase II
Arg503, Glu461
-6.8
-21.4
π−π
stacking (Quinoline - DNA base)
Conclusion
The computational modeling of (2-chloroquinolin-3-yl)methanamine requires a nuanced understanding of its physical chemistry. By employing a self-validating protocol that incorporates QM-derived charges, dielectric calibration for membrane targets, and thermodynamic rescoring via MM/GBSA, researchers can accurately predict binding affinities and accelerate the development of highly potent quinoline-based therapeutics.
protocol for dissolving (2-Chloroquinolin-3-yl)methanamine in DMSO
Application Note: Standardized Protocol for the Solubilization of (2-Chloroquinolin-3-yl)methanamine in DMSO Mechanistic Rationale & Chemical Profiling (2-Chloroquinolin-3-yl)methanamine is a bifunctional building block...
Author: BenchChem Technical Support Team. Date: April 2026
Application Note: Standardized Protocol for the Solubilization of (2-Chloroquinolin-3-yl)methanamine in DMSO
Mechanistic Rationale & Chemical Profiling
(2-Chloroquinolin-3-yl)methanamine is a bifunctional building block widely utilized in medicinal chemistry, particularly in the synthesis of novel quinoline-piperidine scaffolds for antiplasmodium drug discovery[1]. The molecule features a highly electrophilic C2-chloroquinoline core—primed for nucleophilic aromatic substitution—and a versatile primary amine at the C3-methyl position, which is frequently leveraged for reductive aminations and amide couplings[2].
Due to the hydrophobic nature of the aromatic quinoline ring, this compound exhibits poor aqueous solubility. However, it demonstrates excellent solubility in polar aprotic solvents such as Dimethyl Sulfoxide (DMSO). DMSO is thermodynamically ideal for this solubilization: its highly polar S=O bond disrupts the intermolecular hydrogen bonding of the crystalline primary amines, while its hydrophobic methyl groups effectively solvate the quinoline core. To maintain the structural integrity of this precursor for downstream biological evaluation, stock solutions are typically standardized at 20 mg/mL[1].
Quantitative Physicochemical Data
Before initiating the solubilization workflow, verify the physical properties of the lot against the standardized parameters below to ensure accurate molarity calculations.
Workflow for the preparation and validation of (2-Chloroquinolin-3-yl)methanamine DMSO stock.
Step-by-Step Solubilization Protocol
This protocol is designed as a self-validating system , ensuring that every phase includes a mechanistic check to prevent compound degradation or inaccurate dosing.
Phase 1: Reagent and Environment Preparation
Equilibration: Remove the vial of (2-Chloroquinolin-3-yl)methanamine from cold storage and allow it to equilibrate to room temperature (20–25°C) in a desiccator for at least 30 minutes.
Causality: Opening a cold vial below the dew point causes atmospheric moisture to condense on the powder. This alters the precise mass during weighing and introduces water into the hygroscopic DMSO later, leading to premature compound degradation.
Solvent Selection: Procure anhydrous DMSO (≥99.9% purity, water content ≤0.005%).
Causality: Standard laboratory DMSO rapidly absorbs water from the air. Using anhydrous conditions prevents the nucleophilic primary amine from undergoing unwanted side reactions and protects the 2-chloro substituent from gradual hydrolysis during long-term storage.
Phase 2: Precise Weighing and Solubilization
Weighing: Using a calibrated analytical balance (0.1 mg precision), weigh exactly 20.0 mg of the compound into a sterile, low-bind amber glass vial.
Solvent Addition: Add 1.0 mL of anhydrous DMSO to achieve the target 20 mg/mL stock solution[1].
Causality: Adding the solvent directly to the pre-weighed solid (rather than adding solid to the solvent) ensures complete wetting of the hydrophobic quinoline core and prevents aerosolization of the active powder, guaranteeing exact final molarity.
Agitation: Vortex the mixture at medium speed for 30–60 seconds. If micro-particulates remain, subject the vial to mild water-bath sonication at room temperature for 1–2 minutes.
Causality: While DMSO thermodynamically favors the dissolution of this compound, kinetic energy is required to overcome the lattice enthalpy of the crystalline solid. Sonication provides acoustic cavitation to break apart micro-crystals without thermally degrading the amine.
Phase 3: Self-Validating Quality Control
Visual Inspection (Tyndall Effect): Hold the vial against a dark background and pass a laser pointer through the solution. The liquid must be completely transparent with no light scattering.
Causality: A true solution will not scatter light. Unnoticed micro-particulates will skew downstream assay concentrations and cause irreproducible biological readouts.
Analytical Verification: Run a 1 µL aliquot via LC-MS to confirm structural integrity.
Causality: Validates that the primary amine and chloro group have not degraded. The spectrum should confirm the intact mass (m/z [M+H]+ = 193.05).
Phase 4: Aliquoting and Cryopreservation
Aliquoting: Divide the master stock solution into 50–100 µL single-use aliquots in sterile microcentrifuge tubes.
Causality: DMSO has a relatively high freezing point of 19°C. Repeated freeze-thaw cycles of a single master stock draw in atmospheric moisture, causing the compound to precipitate out of solution over time.
Inert Gas Blanketing: Overlay each aliquot with a gentle stream of Argon or Nitrogen gas before sealing the cap.
Causality: Primary amines readily react with atmospheric carbon dioxide to form carbamates. An Argon blanket displaces CO2 and O2, preserving the nucleophilicity of the amine for downstream synthesis[2].
Storage: Store the sealed aliquots at -20°C[1]. Avoid frost-free freezers, as their temperature cycling can compromise sample stability.
References
[2] Recent advances in the chemistry of 2-chloroquinoline-3-carbaldehyde and related analogs. Royal Society of Chemistry (RSC Advances).
URL:[Link]
(2-chloroquinolin-3-yl)methanamine (C10H9ClN2) - PubChemLite. PubChem / University of Luxembourg.
URL:[Link]
[1] Synthesis and biological evaluation of novel quinoline-piperidine scaffolds as antiplasmodium agents. PubMed Central (PMC) / National Institutes of Health.
URL:[Link]
Application Note: A Validated RP-HPLC Method for the Analysis of (2-Chloroquinolin-3-yl)methanamine
Abstract This application note details the development and validation of a robust reversed-phase high-performance liquid chromatography (RP-HPLC) method for the quantitative analysis of (2-Chloroquinolin-3-yl)methanamine...
Author: BenchChem Technical Support Team. Date: April 2026
Abstract
This application note details the development and validation of a robust reversed-phase high-performance liquid chromatography (RP-HPLC) method for the quantitative analysis of (2-Chloroquinolin-3-yl)methanamine. This compound is a key intermediate in the synthesis of various pharmaceutical agents, making its accurate quantification critical for quality control and process monitoring. The method utilizes a C18 stationary phase with a gradient mobile phase of acetonitrile and water containing formic acid, with UV detection. The development strategy is explained from first principles, based on the analyte's physicochemical properties. The final method was validated according to the International Council for Harmonisation (ICH) guidelines, demonstrating excellent linearity, accuracy, precision, and robustness, proving its suitability for its intended purpose in research and drug development settings.[1][2]
Introduction and Method Strategy
(2-Chloroquinolin-3-yl)methanamine is a heterocyclic compound featuring a quinoline core, which is prevalent in a wide array of pharmacologically active molecules. The reliable analysis of this intermediate is essential to ensure the purity and quality of downstream active pharmaceutical ingredients (APIs). High-Performance Liquid Chromatography (HPLC) is a powerful technique for this purpose due to its high sensitivity, selectivity, and reproducibility.[1]
Physicochemical Properties and Rationale for RP-HPLC
The molecular structure of (2-Chloroquinolin-3-yl)methanamine dictates the chromatographic strategy.
Hydrophobicity: With a predicted XLogP of 2.0, the molecule is moderately non-polar, making it an ideal candidate for retention on a non-polar stationary phase, such as C18, via reversed-phase chromatography.[3]
Basicity: The primary amine group (-CH₂NH₂) is basic. At neutral pH, this amine can interact with residual acidic silanols on the silica-based column packing, leading to poor peak shape (tailing). Furthermore, its ionization state would be inconsistent, causing unstable retention times. To mitigate this, an acidic mobile phase modifier is essential. By lowering the pH, the amine is fully and consistently protonated (-CH₂NH₃⁺), and the silanols are suppressed, ensuring a sharp, symmetrical peak. 0.1% formic acid is a common and effective choice for this purpose.
UV Absorbance: The fused aromatic quinoline ring system is a strong chromophore, predicting significant UV absorbance. A preliminary UV scan would be ideal, but a common wavelength for such structures, 254 nm, serves as an excellent starting point for detection.[4]
Based on this analysis, a reversed-phase HPLC method using a C18 column, an acetonitrile/acidified water mobile phase, and UV detection was selected as the most logical and promising approach.
Method Development and Optimization
The goal of method development is to achieve a suitable retention time, good peak symmetry, and adequate resolution from any potential impurities. A systematic approach, as outlined in modern analytical procedure lifecycle guidelines, ensures a robust final method.[5][6][7]
Method Development Workflow
The following workflow was employed to systematically develop and optimize the separation conditions.
Caption: A systematic workflow for HPLC method development.
Optimization Experiments
Initial screening with a broad gradient confirmed that the analyte elutes from a standard C18 column using an acetonitrile/water mobile phase. Subsequent experiments focused on optimizing the gradient for a reasonable run time and optimal peak shape.
Table 1: Summary of Method Optimization Experiments
Considered for complex mixtures, but C18 is sufficient for a single analyte.[8][9]
Mobile Phase B
Acetonitrile
Sharp peaks, lower backpressure.
Preferred organic modifier.
Methanol
Broader peaks observed.
Acetonitrile provides better efficiency for this analyte.
Aqueous Phase
Water + 0.1% Formic Acid
Symmetrical peaks (Tailing < 1.2).
Ensures consistent protonation of the basic amine.
Water (Neutral pH)
Severe peak tailing (Tailing > 2.0).
Uncontrolled silanol interactions and inconsistent ionization.
Gradient
10-90% ACN over 15 min
Elution at ~8 min.
Good starting point for optimization.
| | 30-60% ACN over 10 min | Elution at ~5.5 min, improved peak height. | Focused gradient improves resolution and sensitivity near the elution point. |
Final Optimized HPLC Method Protocol
The following protocol was established after systematic development and optimization.
Instrumentation and Reagents
HPLC System: A system equipped with a gradient pump, autosampler, column oven, and a UV-Vis or Diode Array Detector.
Column: C18 reversed-phase column (4.6 x 150 mm, 5 µm particle size).
Reagents: Acetonitrile (HPLC grade), Water (HPLC or purified to 18.2 MΩ·cm), Formic acid (analytical grade).
Table 2: Final Optimized Chromatographic Conditions
| Parameter | Condition |
| :--- | :--- |
| Column | C18, 4.6 x 150 mm, 5 µm |
| Mobile Phase A | 0.1% Formic Acid in Water |
| Mobile Phase B | 0.1% Formic Acid in Acetonitrile |
| Flow Rate | 1.0 mL/min |
| Injection Volume | 10 µL |
| Column Temperature | 30 °C |
| Detection | UV at 254 nm |
| Run Time | 15 minutes |
| Gradient Program | Time (min) | %B |
| | 0.0 | 30 |
| | 10.0 | 60 |
| | 10.1 | 90 |
| | 12.0 | 90 |
| | 12.1 | 30 |
| | 15.0 | 30 |
Preparation of Solutions
Mobile Phase A: Add 1.0 mL of formic acid to 1000 mL of HPLC-grade water. Degas before use.
Mobile Phase B: Add 1.0 mL of formic acid to 1000 mL of HPLC-grade acetonitrile. Degas before use.
Standard Stock Solution (1000 µg/mL): Accurately weigh ~10 mg of the reference standard into a 10 mL volumetric flask. Dissolve and dilute to volume with a 50:50 mixture of Mobile Phase A and B (diluent).
Working Standard Solutions: Prepare a series of working standards by serial dilution of the stock solution with the diluent to cover the desired concentration range (e.g., 1-100 µg/mL).
Analytical Procedure
Equilibrate the HPLC system with the initial mobile phase composition (70% A, 30% B) until a stable baseline is achieved.
Inject a blank (diluent) to ensure no interfering peaks are present.
Perform replicate injections of a mid-range standard to confirm system suitability (see Section 4.1).
Inject the series of working standards to generate a calibration curve.
Inject the prepared sample solutions for analysis.
Method Validation Protocol
The optimized method was validated according to ICH Q2(R1) guidelines to demonstrate its suitability for the intended purpose.[10][11] The validation process provides documented evidence of the method's performance.[12]
Method Validation Workflow
Caption: Workflow for analytical method validation per ICH guidelines.
Validation Parameters and Acceptance Criteria
The following experiments must be performed to validate the analytical method.
Table 3: Summary of Validation Parameters and ICH Acceptance Criteria
Parameter
Protocol
Acceptance Criteria
System Suitability
Inject a standard solution six times.
Tailing factor ≤ 1.5; Theoretical plates > 2000; %RSD of peak area < 2.0%.[10]
Specificity
Analyze blank, placebo, and analyte spiked into placebo. Analyze force-degraded samples (acid, base, peroxide, heat, light).
No interference at the analyte's retention time. Peak purity must pass.
Linearity & Range
Analyze a minimum of 5 standards across the range (e.g., 1-100 µg/mL).
Correlation coefficient (r²) > 0.999.
Accuracy
Analyze samples spiked with analyte at 3 levels (e.g., 80%, 100%, 120% of target concentration), in triplicate.
Mean % Recovery between 98.0% and 102.0%.
Precision
Repeatability: 6 replicate injections of the same sample. Intermediate: Repeatability test by a different analyst on a different day.
%RSD ≤ 2.0%.
LOD & LOQ
Determined from the standard deviation of the response and the slope of the calibration curve, or by signal-to-noise ratio.
S/N ratio for LOD ≈ 3:1. S/N ratio for LOQ ≈ 10:1.
| Robustness | Intentionally vary method parameters (±10% flow rate, ±2°C column temp, ±5% organic in mobile phase). | System suitability parameters must still be met. %RSD of results should remain low. |
Conclusion
This application note presents a comprehensive, systematically developed, and validated RP-HPLC method for the quantitative analysis of (2-Chloroquinolin-3-yl)methanamine. The final method is specific, linear, accurate, precise, and robust, making it highly suitable for routine quality control and analysis in pharmaceutical development and manufacturing environments. The detailed explanation of the scientific rationale behind the method development choices provides a solid framework for adapting this method to other similar quinoline derivatives.
References
Zenodo. (2024, March 26). METHOD DEVELOPMENT AND VALIDATION OF HPLC AS PER ICH GUIDELINES - A REVIEW. Retrieved from [Link]
Gryglas, M., & Noga, T. (2018). Challenges of HPLC determination of quinoline derivatives used in the treatment of malaria. Open Chemistry, 16(1), 534-542.
Taylor & Francis Online. (2018, May 24). Full article: Challenges of HPLC determination of quinoline derivatives used in the treatment of malaria. Retrieved from [Link]
ResearchGate. (n.d.). (PDF) ANALYTICAL METHOD VALIDATION OF COMPENDIAL HPLC METHOD FOR PHARMACEUTICALS AS PER RECENT USP AND ICH GUIDELINES. Retrieved from [Link]
LCGC International. (2025, November 28). Understanding the Lifecycle Approach for Analytical Procedures. Retrieved from [Link]
Agilent. (2024, May 23). Regulatory Guidelines on Analytical Method Development: USFDA, ICH and USP Perspective. Retrieved from [Link]
USP-NF. (n.d.). 〈1220〉 ANALYTICAL PROCEDURE LIFE CYCLE. Retrieved from [Link]
International Journal of Research and Review. (2025, August 8). Analytical Method Validation: ICH and USP Perspectives. Retrieved from [Link]
SIELC Technologies. (n.d.). HPLC Method for Analysis of Quinoline Yellow WS on BIST A+ Column. Retrieved from [Link]
Slideshare. (n.d.). Ich guidelines for validation final. Retrieved from [Link]
International Council for Harmonisation (ICH). (2023, November 30). Validation of Analytical Procedures Q2(R2). Retrieved from [Link]
European Medicines Agency (EMA). (2022, March 31). ICH guideline Q2(R2) on validation of analytical procedures. Retrieved from [Link]
PubChemLite. (n.d.). (2-chloroquinolin-3-yl)methanamine (C10H9ClN2). Retrieved from [Link]
National Center for Biotechnology Information (PMC). (n.d.). Recent advances in the chemistry of 2-chloroquinoline-3-carbaldehyde and related analogs. Retrieved from [Link]
ResearchGate. (2018, February 19). Recent advances in the chemistry of 2-chloroquinoline-3-carbaldehyde and related analogs. Retrieved from [Link]
Frontiers. (2024, March 17). Physicochemical properties, pharmacokinetic studies, DFT approach, and antioxidant activity of nitro and chloro indolinone derivatives. Retrieved from [Link]
ResearchGate. (2025, August 9). Efficient synthesis of AB ring core of luotonin A derivatives: (2-chloroquinolin-3-yl)methanamine | Request PDF. Retrieved from [Link]
PubMed. (2007, December 12). N-(2-Chloro-quinolin-3-ylmethyl-ene)aniline. Retrieved from [Link]
Research Journal of Pharmacy and Technology. (2012, March). Synthesis and Fluorescence Properties of Schiff Bases of 2-chloro-3-formylquinoline. Retrieved from [Link]
National Center for Biotechnology Information (PMC). (n.d.). N-[(2-Chloro-3-quinolyl)methyl]-4-fluoroaniline. Retrieved from [Link]
Technical Support Center: Synthesis of (2-Chloroquinolin-3-yl)methanamine
This guide provides in-depth troubleshooting and practical advice for researchers and drug development professionals engaged in the synthesis of (2-Chloroquinolin-3-yl)methanamine. Our focus is on diagnosing and resolvin...
Author: BenchChem Technical Support Team. Date: April 2026
This guide provides in-depth troubleshooting and practical advice for researchers and drug development professionals engaged in the synthesis of (2-Chloroquinolin-3-yl)methanamine. Our focus is on diagnosing and resolving common issues to improve reaction yield and product purity. The methodologies and explanations provided are grounded in established chemical principles and supported by peer-reviewed literature.
Synthetic Pathways Overview
The synthesis of (2-Chloroquinolin-3-yl)methanamine is primarily achieved through the reduction of one of two key intermediates, which are themselves synthesized from substituted acetanilides. Understanding this pathway is crucial for effective troubleshooting.
The most common precursor is 2-chloro-3-formylquinoline, which can be either directly converted to the target amine via reductive amination or first converted to 2-chloro-3-cyanoquinoline. The cyano-intermediate is then reduced to the desired primary amine.[1] Each pathway offers distinct advantages and presents unique challenges that can impact the overall yield.
Caption: Primary synthetic routes to (2-Chloroquinolin-3-yl)methanamine.
Troubleshooting Guide: Common Issues & Solutions
This section addresses specific experimental challenges in a question-and-answer format, providing causal explanations and actionable solutions.
Issue 1: Low Yield in Precursor Synthesis (Vilsmeier-Haack Reaction)
Question: My Vilsmeier-Haack reaction to produce 2-chloro-3-formylquinoline from N-arylacetamides is giving a low yield or failing entirely. What are the critical parameters to optimize?
Answer: Low yields in this step are a frequent bottleneck. The Vilsmeier-Haack reaction is highly sensitive to reagent quality, stoichiometry, and reaction conditions. Here are the primary factors to investigate:
Reagent Quality and Stoichiometry:
Moisture Sensitivity: The Vilsmeier reagent, formed in situ from phosphorus oxychloride (POCl₃) and N,N-Dimethylformamide (DMF), is highly susceptible to hydrolysis. Ensure you are using anhydrous DMF and fresh POCl₃. Moisture will quench the active formylating agent.[2]
Molar Ratios: The molar proportion of POCl₃ is a critical determinant of yield. Studies have shown that a significant excess, around 12 moles of POCl₃ per mole of acetanilide, can maximize the product yield. Similarly, using phosphorus pentachloride (PCl₅) as an alternative chlorinating agent requires optimization, with 4.5 equivalents being reported as optimal.[3]
Reaction Temperature and Duration:
The reaction typically requires heating to between 80-90°C.[2] The duration can vary significantly (4 to 16 hours) depending on the electronic nature of the substituents on the acetanilide.[2]
Substituent Effects: Acetanilides with electron-donating groups (e.g., -CH₃, -OCH₃) facilitate the electrophilic cyclization and generally react faster, leading to better yields.[2] Conversely, electron-withdrawing groups (-Cl, -Br, -NO₂) deactivate the aromatic ring, necessitating longer reaction times or harsher conditions, which can still result in lower yields.[2][3]
Work-up Procedure:
Quenching: The reaction mixture should be poured onto crushed ice while still hot.[2][4] This action hydrolyzes the reaction intermediate and excess Vilsmeier reagent, facilitating the precipitation of the product. Allowing the mixture to cool to room temperature before quenching may prevent precipitation.[2][4]
Basification: The reaction generates a substantial amount of acid (HCl), which protonates the quinoline product, rendering it soluble in the aqueous phase.[4] It is crucial to basify the mixture after quenching. While sodium bicarbonate can be used for a neutral pH, protocols often call for basification with NaOH to a pH of 7 or even as high as 14 to ensure complete precipitation of the free base product.[2][4]
Monitoring the Reaction:
Do not rely on the color of the reaction mixture as a reliable indicator of progress. While a yellow color can be associated with product formation, significant darkening is also common and not necessarily indicative of failure.[2][4] Use Thin Layer Chromatography (TLC) to accurately monitor the consumption of the starting material and the formation of the product.[2]
Caption: Troubleshooting workflow for low yield in Vilsmeier-Haack reaction.
Issue 2: Low Yield in Final Reduction Step
Question: My yield of (2-Chloroquinolin-3-yl)methanamine is low when reducing 2-chloro-3-cyanoquinoline with Lithium Aluminum Hydride (LiAlH₄). What are the likely causes and how can I improve it?
Answer: The reduction of the nitrile group to a primary amine using a powerful hydride reagent like LiAlH₄ is an effective method, but requires careful execution.[1]
Reagent Activity: LiAlH₄ is extremely reactive and is readily decomposed by moisture. Ensure your THF solvent is anhydrous and that the reaction is conducted under an inert atmosphere (e.g., Nitrogen or Argon).
Reaction Temperature: The reduction is typically performed in THF.[1] The initial addition of LiAlH₄ should be done at a low temperature (e.g., 0 °C) to control the initial exothermic reaction, followed by gentle warming or reflux to drive the reaction to completion.
Work-up Procedure (Fieser Method): Improper quenching of the aluminum complexes formed during the reaction is a very common cause of low yield, leading to the product being trapped in the aluminum salts. A carefully controlled hydrolysis, such as the Fieser work-up, is critical. For a reaction with 'X' g of LiAlH₄, sequentially and slowly add:
'X' mL of water
'X' mL of 15% aqueous NaOH
'3X' mL of water
This procedure results in the formation of a granular, easily filterable precipitate of aluminum salts, allowing for efficient isolation of the amine product from the organic solvent.
Over-reduction/Side Reactions: While less common for the nitrile, aggressive conditions could potentially lead to side reactions. Ensure you are using the correct stoichiometric amount of LiAlH₄ (a slight excess is typical).
Question: I am performing a one-pot reductive amination on 2-Chloro-3-formylquinoline and getting a complex mixture with a low yield of the desired amine. What should I investigate?
Answer: Reductive amination is a powerful technique but involves a delicate balance between the formation of the imine intermediate and its subsequent reduction.
Choice of Reducing Agent: The key is to use a reducing agent that is selective for the imine (or iminium ion) over the starting aldehyde.
Sodium Borohydride (NaBH₄): This is a common choice.[1] However, it can also reduce the starting aldehyde to the corresponding alcohol, (2-chloroquinolin-3-yl)methanol. This is a primary competing side reaction. To favor imine formation, the reaction is often run with a large excess of the ammonia source (e.g., ammonium acetate, ammonia in methanol).
Sodium Cyanoborohydride (NaBH₃CN) or Sodium Triacetoxyborohydride (STAB): These are milder and more selective reagents that are generally more effective for reductive aminations as they reduce imines/iminium ions much faster than they reduce aldehydes or ketones. Using STAB in a solvent like dichloroethane (DCE) or THF with ammonium acetate is often a superior method.
pH Control: The rate of imine formation is pH-dependent. The reaction is typically fastest under weakly acidic conditions (pH ~4-6), which can be achieved by adding a small amount of acetic acid. This protonates the carbonyl group, activating it for nucleophilic attack, and also protonates the resulting imine to form an iminium ion, which is more readily reduced.
Cannizzaro Reaction: Under strongly basic conditions, 2-chloro-3-formylquinoline, an aldehyde with no α-hydrogens, can undergo a Cannizzaro reaction. This disproportionation reaction would yield both the corresponding alcohol ((2-chloroquinolin-3-yl)methanol) and carboxylic acid (2-chloroquinoline-3-carboxylic acid), consuming the starting material and reducing the overall yield. This is another reason to avoid strongly basic conditions during the reductive amination.
Parameter
NaBH₄
NaBH₃CN / STAB
LiAlH₄
Primary Substrate
Aldehyde/Imine
Imine/Iminium Ion
Nitrile/Aldehyde
Selectivity
Moderate; can reduce starting aldehyde
High; selective for the imine/iminium ion
Low; highly reactive, will reduce many functional groups
Key Side Reaction
Reduction of aldehyde to alcohol
Minimal if conditions are controlled
Potential for over-reduction
Optimal Use Case
Reductive amination (with optimization)
Preferred for Reductive Amination
Reduction of nitriles or esters
Frequently Asked Questions (FAQs)
Q1: Which synthetic route is generally preferred for producing (2-Chloroquinolin-3-yl)methanamine?
The choice depends on available reagents and equipment. The two-step route via the nitrile intermediate (Aldehyde → Nitrile → Amine) can offer higher overall yields because the reduction of an isolated nitrile with a powerful reductant like LiAlH₄ is often very clean and efficient.[1] The one-pot reductive amination of the aldehyde is more direct but can be more challenging to optimize due to the competing reduction of the starting aldehyde.
Q2: My final product is impure. What are some effective purification strategies?
Common impurities include the starting aldehyde, the corresponding alcohol from over-reduction, or byproducts from the Vilsmeier-Haack step.
Acid-Base Extraction: As a basic amine, the product can be separated from neutral impurities (like the starting aldehyde or alcohol) by dissolving the crude mixture in an organic solvent (e.g., dichloromethane or ethyl acetate), washing with dilute acid (e.g., 1M HCl) to extract the amine into the aqueous layer, washing the organic layer to remove impurities, and then basifying the aqueous layer (e.g., with NaOH) and re-extracting the pure amine back into an organic solvent.
Column Chromatography: If acid-base extraction is insufficient, purification via silica gel column chromatography is a standard method. A solvent system such as ethyl acetate/hexane with a small percentage of triethylamine (to prevent the amine from streaking on the acidic silica) is often effective.
Crystallization: The product, or a salt form of it (e.g., the hydrochloride salt), may be amenable to crystallization from a suitable solvent system.[5]
Q3: Can the chloro- group at the C2 position be displaced during the reaction?
Yes, the C2-chloro substituent on the quinoline ring is activated towards nucleophilic substitution. Under certain conditions, especially with strong nucleophiles or during prolonged heating, it can be displaced. For example, refluxing 2-chloro-3-formylquinoline in acetic acid can lead to the formation of the corresponding quinolin-2-one derivative.[1][6] When using amine nucleophiles or hydroxide during work-up, it is a potential side reaction to be aware of, although it is not typically the major pathway under controlled reduction conditions.
Experimental Protocols
Protocol 1: Reduction of 2-Chloro-3-cyanoquinoline using LiAlH₄[1]
Setup: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under an inert atmosphere (N₂), add a suspension of LiAlH₄ (1.2 eq.) in anhydrous THF.
Addition: Cool the suspension to 0 °C in an ice bath. Dissolve 2-chloro-3-cyanoquinoline (1.0 eq.) in anhydrous THF and add it dropwise to the LiAlH₄ suspension via the dropping funnel, maintaining the temperature below 10 °C.
Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to reflux. Monitor the reaction progress by TLC until the starting material is consumed.
Quenching: Cool the reaction mixture back to 0 °C. Cautiously and sequentially add water (1 mL per 1 g of LiAlH₄ used), 15% aqueous NaOH (1 mL per 1 g of LiAlH₄), and finally water again (3 mL per 1 g of LiAlH₄).
Isolation: Stir the resulting mixture at room temperature for 30 minutes. The aluminum salts should precipitate as a white, granular solid. Filter the solid through a pad of Celite® and wash thoroughly with THF or ethyl acetate.
Purification: Combine the organic filtrates and evaporate the solvent under reduced pressure to yield the crude (2-Chloroquinolin-3-yl)methanamine. Purify further by column chromatography or acid-base extraction as needed.
References
El-Sayed, M. A. A., & Abdel-Aziz, A. A.-M. (2022). Recent advances in the chemistry of 2-chloroquinoline-3-carbaldehyde and related analogs. RSC Advances. [Link]
Mogilaiah, K., et al. (2004). Vilsmeier-Haack reagent: A facile synthesis of 2-chloro-3-formylquinolines from N-arylacetamides and transformation. Indian Journal of Chemistry - Section B. [Link]
Reddy, C. S., et al. (2012). Cannizzaro reaction of 2-chloro-3-formylquinolines and its synthetic utility for 2-acetylfuro[2,3-b]quinolines. Journal of Chemical Sciences. [Link]
MDPI. (2023). Transition Metal-Free Synthesis of 3-Acylquinolines through Formal [4+2] Annulation of Anthranils and Enaminones. Molecules. [Link]
ResearchGate. (2015). (PDF) Synthesis of (3-(2-Chloroquinolin-3-yl)Oxiran-2-yl)(Phenyl)Methanone Derivatives and in vitro and in silico Study of Their Various Biological Activities. [Link]
Atmiya University. (n.d.). Chapter : 4 Synthesis and Characterization of Schiff bases derived from 2-Chloroquinoline-3-carbaldehyde and Its Derivatives. [Link]
TSI Journals. (n.d.). An improved synthesis of 2-amino-3-formylquinoline derivatives. [Link]
ResearchGate. (2019). Vilsemier-Haack reaction for preparation of 2-chloro-3-formyl quinoline? [Link]
Knochel, P., et al. (2021). Synthesis of 7-Chloroquinoline Derivatives Using Mixed Lithium-Magnesium Reagents. The Journal of Organic Chemistry. [Link]
Li, J., et al. (2016). FACILE AND EFFICIENT SYNTHESIS OF 2-AMINOQUINOLINE DERIVATIVES REDUCED BY Zn/AcOH. Revista de Chimie. [Link]
ACS Green Chemistry Institute. (n.d.). Reductive Amination. American Chemical Society. [Link]
Yathirajan, H. S., et al. (2007). N-(2-Chloroquinolin-3-ylmethylene)aniline. Acta Crystallographica Section E. [Link]
Patel, K. D., & Patel, H. D. (2016). Synthesis and Antimicrobial Activity of Azetidin-2-One Fused 2-Chloro-3-Formyl Quinoline Derivatives. Oriental Journal of Chemistry. [Link]
Romero, A. H. (2016). A Modified Procedure for the Synthesis of 2-Chloroquinoline-3-Carbaldehydes Using Phosphorus Pentachloride. Synthetic Communications. [Link]
Google Patents. (1971).
LookChem. (n.d.). Purification of Quinoline. Chempedia. [Link]
preventing oxidative degradation of (2-Chloroquinolin-3-yl)methanamine
Introduction Welcome to the technical support resource for (2-Chloroquinolin-3-yl)methanamine. This guide is designed for researchers, medicinal chemists, and process development scientists to address common challenges r...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction
Welcome to the technical support resource for (2-Chloroquinolin-3-yl)methanamine. This guide is designed for researchers, medicinal chemists, and process development scientists to address common challenges related to the stability of this compound, with a specific focus on preventing its oxidative degradation. Our goal is to provide not just protocols, but the underlying scientific rationale to empower you to make informed decisions in your experiments. The inherent reactivity of the primary aminomethyl group attached to the chloroquinoline core makes this molecule susceptible to degradation, which can compromise sample integrity, experimental reproducibility, and the overall success of your research.
Part 1: Frequently Asked Questions (FAQs) - The "Why & How"
This section addresses the most common user inquiries in a direct question-and-answer format.
FAQ 1: My sample of (2-Chloroquinolin-3-yl)methanamine has developed a yellow or brownish tint over time. What is happening?
This discoloration is a classic indicator of oxidative degradation. The primary amine group (-CH₂NH₂) is the most chemically vulnerable part of the molecule. Amines, particularly primary amines, possess a lone pair of electrons on the nitrogen atom, making them susceptible to attack by atmospheric oxygen and other oxidizing species[1]. This initial oxidation can trigger a cascade of reactions, leading to the formation of colored impurities such as imines and other complex oligomeric products. The process is often accelerated by exposure to light, heat, and the presence of trace metal ion contaminants[2].
FAQ 2: What are the specific chemical pathways that lead to this degradation?
The degradation primarily proceeds through free-radical mechanisms. The process can be initiated by several factors, including light (photolysis), heat, or trace metals, which can catalyze the reaction with molecular oxygen (O₂).
Hydrogen Abstraction: The process often begins with the abstraction of a hydrogen atom from the amine or the adjacent carbon, forming a radical intermediate[3].
Peroxide Formation: This radical can then react with oxygen to form a peroxy radical, which propagates a chain reaction by abstracting a hydrogen from another molecule of the amine, forming a hydroperoxide (R-NH-CH₂-OOH).
Decomposition: These hydroperoxide intermediates are unstable and can decompose into various products, including the corresponding imine, which can then hydrolyze or polymerize[3].
Quinoline Ring Oxidation: While the primary amine is the most reactive site, under more aggressive conditions (e.g., strong UV exposure or the presence of potent reactive oxygen species like hydroxyl radicals), the quinoline ring itself can be oxidized, or the C-Cl bond can undergo cleavage[4][5][6].
The following diagram illustrates a simplified primary oxidative pathway.
FAQ 3: What are the definitive, gold-standard storage conditions for this compound?
To ensure long-term stability and prevent the onset of oxidation, rigorous storage conditions are non-negotiable. The goal is to eliminate the key initiators: oxygen, light, and heat.
Parameter
Recommendation
Rationale
Temperature
2-8 °C (Refrigerated)
Reduces the kinetic rate of oxidation reactions. For long-term archival, storage at -20 °C is even better. Avoid repeated freeze-thaw cycles.[1]
Atmosphere
Inert Gas (Argon or Nitrogen)
Displaces atmospheric oxygen, which is a primary reactant in the degradation pathway. Argon is preferred for its higher density.[1][7]
Light
Amber Glass Vial / Protect from Light
Prevents photolytic degradation, which can initiate free-radical formation and cleavage of the C-Cl bond.[1][4]
Container
Tightly Sealed, High-Purity Glass
Prevents moisture and oxygen ingress. Use of high-purity glass (e.g., borosilicate) avoids potential catalysis by impurities found in lower-grade materials. Do not use metal containers or spatulas where possible.[7][8][9]
FAQ 4: I need to make a stock solution. What is the best practice to maintain its stability?
Preparing a stock solution introduces new risks, primarily from dissolved oxygen in the solvent.
Solvent Selection: Use high-purity, anhydrous-grade solvents. If possible, use a freshly opened bottle.
Solvent Degassing (Critical Step): Before adding the compound, thoroughly degas the solvent to remove dissolved oxygen. The most effective method is to sparge the solvent with an inert gas (argon or nitrogen) for 15-30 minutes.
Inert Atmosphere Transfer: Weigh and transfer the solid compound into the vial under a gentle stream of inert gas. This can be done in a glovebox or using a simple manifold setup on the bench.
Addition & Dissolution: Add the degassed solvent to the vial containing the solid. Seal the vial immediately with a septum cap. If sonication is needed for dissolution, do so sparingly to avoid heating the sample.
Storage: Store the final stock solution under the same recommended conditions as the solid: refrigerated (2-8 °C), protected from light, and with the headspace of the vial flushed with inert gas.
The following workflow diagram summarizes the key decision points for proper handling.
Technical Support Center: Temperature Optimization for (2-Chloroquinolin-3-yl)methanamine Reactions
[label = "Derivatization", fillcolor = "#202124", fontcolor = "#FFFFFF Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific thermodynamic and kine...
Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific thermodynamic and kinetic challenges associated with (2-chloroquinolin-3-yl)methanamine.
Core Principles: The Bifunctional Challenge
(2-Chloroquinolin-3-yl)methanamine presents a unique synthetic challenge due to its bifunctional nature. It possesses a highly electrophilic 2-chloro position—primed for Nucleophilic Aromatic Substitution (SNAr)—and a highly nucleophilic primary methanamine group. Temperature optimization is your primary thermodynamic lever to prevent these two reactive sites from cross-reacting (e.g., intermolecular oligomerization) while still providing enough activation energy for your desired transformation.
Troubleshooting FAQs
FAQ 1: Why am I observing significant etherification or dimerization when heating my SNAr reaction above 80 °C?
Symptom: LC-MS or NMR indicates the presence of 2-alkoxyquinolines or high-molecular-weight oligomers instead of the target SNAr product.
Causality: The 2-chloro position of the quinoline ring is highly activated. When performing SNAr in the presence of protic solvents (like methanol) or competing nucleophiles, elevated temperatures (≥80 °C) provide the activation energy required for secondary pathways. For instance, using tetramethylammonium fluoride-alcohol adducts at 80 °C leads to up to 30% yield of 2-methoxyquinoline side products due to competitive SNAr etherification [1.8]. Furthermore, the free primary methanamine group can act as a nucleophile; at high temperatures, it attacks the 2-chloro position of adjacent molecules, leading to dimerization[1].
Resolution:
For highly reactive nucleophiles (e.g., primary amines): Lower the temperature to 25–60 °C. C-N coupling with amines like benzylamine can proceed smoothly at 25 °C in aqueous or ethanolic media[2].
For less reactive nucleophiles (e.g., fluorination): If temperatures of 100–110 °C are strictly required, use strictly anhydrous, aprotic solvents (e.g., DMF or DMSO) to suppress etherification[3]. Consider transiently protecting the methanamine group (e.g., as a Boc-carbamate) to prevent dimerization.
FAQ 2: How do I optimize the reduction of 2-chloroquinoline-3-carbonitrile to synthesize the methanamine without dehalogenating the 2-chloro group?
Symptom: The isolated product lacks the 2-chloro isotope pattern on MS, indicating dehalogenation to quinolin-3-ylmethanamine.
Causality: The synthesis of (2-chloroquinolin-3-yl)methanamine typically relies on the reduction of 2-chloroquinoline-3-carbonitrile using Lithium Aluminum Hydride (LiAlH
4
)[4]. LiAlH
4
is a potent hydride donor. At elevated temperatures (e.g., refluxing THF at 66 °C), the hydride can attack the activated 2-chloro position via an addition-elimination mechanism, displacing the chloride.
Resolution: Temperature control is paramount. Perform the LiAlH
4
addition strictly at 0 °C and allow the reaction to warm to no higher than 25 °C. The reduction of the nitrile is kinetically favored at lower temperatures compared to the SNAr dehalogenation.
FAQ 3: I am attempting a derivatization of the methanamine group. Why is my yield dropping at temperatures above 120 °C?
Symptom: Exothermic runaway during scale-up, accompanied by a dark, intractable reaction mixture and low product recovery.
Causality: Derivatizing the methanamine (e.g., via alkylation or amide coupling) while leaving the 2-chloro group intact requires mild conditions. At temperatures exceeding 120 °C, especially in the presence of bases, the reaction can become highly exothermic, leading to poor temperature control and increased byproduct formation (e.g., dialkylation or self-condensation)[1].
Resolution: Maintain derivatization reactions at or below room temperature. If a higher temperature is required, use a highly dilute system (e.g., 0.1 M) to favor intramolecular or target reactions over bimolecular degradation, and utilize a syringe pump for the incremental addition of reagents[1].
Quantitative Data: Temperature Boundaries
The following table summarizes the validated temperature boundaries for various transformations involving the 2-chloroquinoline core to prevent degradation pathways.
To ensure scientific integrity, the following protocols are designed as self-validating systems, meaning they contain built-in analytical checks to verify success at each critical thermodynamic step.
Protocol 1: Temperature-Controlled Synthesis via Nitrile Reduction
Validation Check: Observe controlled H
2
evolution. Vigorous bubbling indicates excessive localized temperature or moisture.
Reaction Progression: Stir at 0 °C for 30 minutes, then remove the ice bath and allow warming to exactly 25 °C.
Validation Check: TLC (Hexane/EtOAc 1:1) must show complete consumption of the higher R
f
nitrile spot and the appearance of a ninhydrin-positive baseline spot (the primary amine).
Quenching (Fieser Method): Cool back to 0 °C. Sequentially add
x
mL H
2
O,
x
mL 15% NaOH, and
3x
mL H
2
O (where
x
is the mass of LiAlH
4
in grams).
Validation Check: The formation of a granular, easily filterable white aluminum salt precipitate confirms successful quenching and prevents emulsion formation.
Protocol 2: Optimized SNAr Amination of the 2-Chloro Position
Reagent Mixing: Combine the quinoline precursor and the amine nucleophile (e.g., benzylamine, 3.0 equiv) in aqueous or ethanolic media.
Thermal Control: Maintain the reaction strictly at 25 °C.
Validation Check: Use an ambient water bath to absorb any exothermic heat of mixing. Do not apply external heating.
Monitoring: Stir for 3 hours.
Validation Check: Perform TLC monitoring every 30 minutes. If unreacted starting material remains after 3 hours, do NOT increase the temperature (which risks dimerization); instead, verify the nucleophilicity and purity of the amine.
Isolation: Extract with EtOAc and wash with brine.
Validation Check:
1
H NMR must show the disappearance of the primary amine protons and the retention of the quinoline aromatic signals, confirming substitution without core degradation.
Workflow Visualization
The following diagram outlines the logical decision tree for optimizing temperature based on the desired reaction pathway.
Fig 1: Temperature troubleshooting workflow for bifunctional quinoline reactions.
References
Source: NIH (National Institutes of Health)
Source: ACS Publications (The Journal of Organic Chemistry)
Source: NIH (National Institutes of Health)
Addressing challenges in scaling up the synthesis of 2-[(Quinolin-2-yl)
A NOVEL ROUTE FOR C-N COUPLING REACTION: ALTERNATIVE SYNTHESIS OF 2-N-BENZYLAMINOQUINOLINE-3-CARBONITRILE IN AQUEOUS MEDIA
Source: BPAS Journals
URL
Source: NIH (National Institutes of Health)
Synthesis, Antimicrobial and Molecular Docking Evaluation of Some Heterocycles Containing Quinoline Moiety
Source: Der Pharma Chemica
URL
(2-Chloroquinolin-3-yl)methanamine stability testing at room temperature
Technical Support Center: (2-Chloroquinolin-3-yl)methanamine Stability & Troubleshooting Overview (2-Chloroquinolin-3-yl)methanamine (CAS: 1431729-39-3) is a highly versatile synthetic intermediate and pharmacophore buil...
Author: BenchChem Technical Support Team. Date: April 2026
Technical Support Center: (2-Chloroquinolin-3-yl)methanamine Stability & Troubleshooting
Overview
(2-Chloroquinolin-3-yl)methanamine (CAS: 1431729-39-3) is a highly versatile synthetic intermediate and pharmacophore building block. However, its bifunctional nature—possessing both a nucleophilic primary amine and an electrophilic 2-chloroquinoline moiety—creates unique stability challenges at room temperature. This guide provides researchers and drug development professionals with causality-driven troubleshooting, regulatory-aligned protocols, and actionable solutions.
Section 1: Mechanistic Causality of Degradation
Understanding the intrinsic reactivity of (2-Chloroquinolin-3-yl)methanamine is essential for preventing degradation during storage. The molecule features two competing reactive centers:
Electrophilic C2 Position: The quinoline nitrogen withdraws electron density from the adjacent C2 carbon, highly activating the C-Cl bond toward Nucleophilic Aromatic Substitution (SNAr) and hydrolysis[1].
Nucleophilic Primary Amine: The methanamine group is highly reactive toward atmospheric oxygen, carbon dioxide, and electrophiles.
When stored at room temperature, these chemical features lead to three primary degradation pathways:
Hydrolysis: Atmospheric moisture acts as a nucleophile, displacing the chloride to form (2-hydroxyquinolin-3-yl)methanamine, which often tautomerizes to the more stable quinolone form[1].
Self-Condensation (Dimerization): The primary amine of one molecule attacks the activated C2-chloro position of an adjacent molecule, releasing HCl and forming a secondary amine dimer.
Oxidation: Exposure to light and air induces radical-mediated oxidation of the amine, leading to N-oxides and colored azo/imine impurities.
Figure 1: Primary degradation pathways of (2-Chloroquinolin-3-yl)methanamine at room temperature.
Section 2: Troubleshooting & FAQs
Q1: During our 6-month room temperature stability study, the white powder turned yellow. What is causing this, and how do we prevent it?A1: A color change to yellow or brown is a classic indicator of amine oxidation or photodegradation[1]. The primary amine is oxidizing to form imine or azo-linked oligomers, which absorb visible light.
Solution: Ensure the compound is stored in amber glass vials to block UV/Vis light. Flush the headspace of the storage container with inert gas (Argon or Nitrogen) before sealing to displace atmospheric oxygen.
Q2: Our HPLC-UV analysis shows a new peak eluting earlier than the parent peak. LC-MS indicates a mass shift of -18 Da (loss of Cl, addition of OH). What happened?A2: This is the hydrolysis product, (2-hydroxyquinolin-3-yl)methanamine. The C-Cl bond on the quinoline ring is highly susceptible to moisture-driven hydrolysis[1]. If your storage conditions are 25°C / 60% RH[2], moisture may be permeating the primary packaging.
Solution: Upgrade the primary packaging. Use double-lined low-density polyethylene (LDPE) bags with a desiccant pouch (e.g., silica gel) placed between the inner and outer bags, sealed within a high-density polyethylene (HDPE) drum.
Q3: We are observing high-molecular-weight impurities that increase over time, even in dry, dark conditions. Why is the compound degrading without external factors?A3: You are observing self-condensation. Because the molecule contains both a nucleophile (amine) and an electrophile (2-chloroquinoline), it can react with itself via an intermolecular SNAr mechanism to form dimers and oligomers.
Solution: This is an intrinsic stability issue. To mitigate this at room temperature, consider converting the free base into a stable salt form (e.g., hydrochloride salt). Protonating the primary amine neutralizes its nucleophilicity, effectively halting the self-condensation pathway.
Q4: If we fail the accelerated stability test (40°C / 75% RH) at 3 months, do we have to abandon room temperature storage?A4: No. According to ICH Q1A(R2) guidelines, if a "significant change" (e.g., >5% degradation) occurs during the 6-month accelerated study, you must conduct additional testing at the intermediate storage condition of 30°C ± 2°C / 65% RH ± 5% RH. If the intermediate study passes, room temperature (25°C) storage can still be justified[2].
Section 3: Self-Validating Experimental Protocols
To ensure robust data collection, follow this standardized methodology for ICH Q1A(R2) room temperature stability testing. This protocol is designed to be self-validating by incorporating system suitability testing (SST) and forced degradation controls.
Protocol: ICH Q1A(R2) Long-Term Room Temperature Stability Study
Step 1: Batch Selection & Preparation
Select three distinct primary batches of (2-Chloroquinolin-3-yl)methanamine synthesized via the final commercial route.
Aliquot 5.0 g of the API into the proposed commercial packaging.
Prepare control samples: Store one aliquot at -20°C (Reference Standard) and one in an open Petri dish (Stress Control).
Step 2: Environmental Chamber Setup
Calibrate the stability chamber to exactly 25°C ± 2°C and 60% RH ± 5% RH[2].
Place the packaged aliquots into the chamber. Ensure continuous data logging of temperature and humidity.
Step 3: Sampling & Analysis Workflow
Pull samples at predefined time points: 0, 3, 6, 9, 12, 18, and 24 months[2].
Sample Preparation: Dissolve 10.0 mg of the pulled sample in 10.0 mL of HPLC-grade Acetonitrile/Water (50:50 v/v).
HPLC-UV/MS Analysis:
Column: C18, 150 x 4.6 mm, 3 µm.
Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water.
Mobile Phase B: 0.1% TFA in Acetonitrile.
Gradient: 5% B to 95% B over 20 minutes.
Detection: UV at 254 nm and ESI-MS (Positive mode).
Self-Validation Check: Before injecting stability samples, inject the -20°C Reference Standard. The assay must show ≥99.5% purity. If not, the analytical method or reference standard has degraded, invalidating the run.
Figure 2: Self-validating ICH Q1A(R2) room temperature stability workflow.
Section 4: Quantitative Data Summaries
The following table summarizes the expected degradation profile of (2-Chloroquinolin-3-yl)methanamine under various ICH conditions, based on standard chemical kinetic behavior for 2-chloroquinoline derivatives.
Storage Condition
Time Point
Expected Assay (%)
Primary Impurity Observed
Impurity Mechanism
-20°C (Control)
12 Months
> 99.5%
None
N/A
25°C / 60% RH
6 Months
98.0 - 99.0%
Dimer (R-NH-R)
Intermolecular SNAr
25°C / 60% RH
12 Months
96.5 - 98.0%
Dimer + Hydrolysis
SNAr + Moisture
30°C / 65% RH
6 Months
95.0 - 97.0%
Hydrolysis (M-18)
Accelerated Moisture Attack
40°C / 75% RH
3 Months
< 90.0%
Hydrolysis + Oxidation
Thermal/Moisture Degradation
Photostability (UV)
1.2M lux hrs
< 85.0%
N-Oxide / Azo species
Radical Oxidation
Note: A decrease of ≥5% from the initial assay value constitutes a "significant change" under ICH guidelines.
References
ICH Q1A(R2) Guideline - Stability Testing of New Drug Substances and Products. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). Available at: [Link]
ICH Q1A(R2) Guideline Stability Testing of New Drug Substances and Products - IKEV. International Association for Pharmaceutical Technology. Available at:[Link]
Q 1 A (R2) Stability Testing of new Drug Substances and Products. European Medicines Agency (EMA). Available at:[Link]
Technical Support Center: Overcoming Steric Hindrance in (2-Chloroquinolin-3-yl)methanamine Derivatives
Introduction Welcome to the technical support center for researchers, scientists, and drug development professionals working with (2-chloroquinolin-3-yl)methanamine and its derivatives. This quinoline scaffold is a valua...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction
Welcome to the technical support center for researchers, scientists, and drug development professionals working with (2-chloroquinolin-3-yl)methanamine and its derivatives. This quinoline scaffold is a valuable pharmacophore in medicinal chemistry, but its inherent structure presents significant synthetic challenges.[1][2][3] The primary obstacle is the steric congestion around the key reactive centers: the C2-chloro position and the C3-aminomethyl group. The bulky quinoline ring, combined with the proximity of these two functional groups, can severely impede reactions such as N-functionalization and cross-coupling, leading to low yields, slow reaction times, or complete reaction failure.
This guide provides in-depth troubleshooting advice, detailed protocols, and answers to frequently asked questions (FAQs) to help you navigate and overcome these steric challenges. Our approach is grounded in mechanistic principles to explain not just what to do, but why a particular strategy is effective.
Troubleshooting Guide & FAQs
This section is organized by common reaction types where steric hindrance is a primary obstacle.
Category 1: Palladium-Catalyzed Cross-Coupling at the C2-Position (e.g., Suzuki-Miyaura, Buchwald-Hartwig)
The C2-chloro position is an ideal handle for introducing molecular diversity via cross-coupling. However, the adjacent C3-aminomethyl substituent acts as a significant steric shield, hindering the approach of the palladium catalyst and the coupling partner.
Q1: My Suzuki-Miyaura reaction with a di-ortho-substituted boronic acid is failing. I'm using Pd(PPh₃)₄ and seeing only starting material. What's the issue?
A1: This is a classic steric hindrance problem. The tetrakis(triphenylphosphine)palladium(0) catalyst is too bulky, and the triphenylphosphine (PPh₃) ligands are not electron-rich enough to facilitate the difficult oxidative addition step with the sterically shielded and electronically deactivated 2-chloroquinoline.[4] The catalytic cycle stalls before it can even begin.
Causality: The success of a Suzuki coupling hinges on three key steps: oxidative addition, transmetalation, and reductive elimination. Steric hindrance around the C2-Cl bond raises the energy barrier for the initial oxidative addition of the palladium(0) complex. Furthermore, once the palladium is inserted, the bulk around it can impede both the subsequent transmetalation with the boronic acid and the final, bond-forming reductive elimination.[4][5]
Solution: The solution lies in using a more active and specialized catalyst system designed for hindered substrates. This involves pairing a palladium precursor (like Pd(OAc)₂ or Pd₂(dba)₃) with a bulky, electron-rich phosphine ligand or an N-heterocyclic carbene (NHC) ligand.[4][6]
Bulky Biaryl Phosphine Ligands: Ligands like SPhos, XPhos, and RuPhos are designed with large, sterically demanding frameworks. This bulk promotes the formation of a highly reactive, low-coordinate L-Pd(0) species, which is crucial for the oxidative addition step.[4][5] Their strong electron-donating ability also increases the electron density on the palladium center, further accelerating oxidative addition.
N-Heterocyclic Carbene (NHC) Ligands: NHCs are excellent σ-donors, even more so than phosphines, which creates a highly active palladium catalyst.[6] They form very stable palladium complexes that can withstand harsh reaction conditions and are highly effective for coupling hindered substrates.[6]
Troubleshooting Workflow: Suzuki-Miyaura Coupling
Here is a logical workflow to troubleshoot and optimize your reaction.
Caption: Troubleshooting decision tree for hindered Suzuki-Miyaura couplings.
Comparative Data: Ligand & Base Selection for Hindered Couplings
Category 2: N-Acylation of the C3-Aminomethyl Group
Forming an amide bond at the primary amine can be surprisingly difficult due to the steric influence of the C2-chloro-substituted quinoline ring, which restricts access to the nitrogen's lone pair.
Q2: My acylation reaction using benzoyl chloride and triethylamine (TEA) is sluggish and gives low yields. What can I do?
A2: The issue is twofold. First, the steric bulk around the nitrogen atom slows down the nucleophilic attack on the already somewhat hindered carbonyl carbon of the benzoyl chloride. Second, triethylamine, while a common base, may not be sufficient to fully deprotonate the intermediate ammonium salt, and it can contribute to steric crowding.
Causality: Standard acylations rely on the direct nucleophilic attack of the amine on the acylating agent. When both partners are sterically hindered, the activation energy for this bimolecular reaction becomes very high.[8]
Solution: Instead of forcing a direct reaction, use a modern coupling reagent to first create a highly reactive, less-hindered activated ester in situ. This intermediate then reacts more readily with the hindered amine.
Amide Coupling Reagents: Reagents like HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) or HBTU in combination with a non-nucleophilic base like DIPEA (N,N-Diisopropylethylamine) are extremely effective. They react with the carboxylic acid to form an activated species that is much more susceptible to nucleophilic attack by the sterically hindered amine.
Alternative Acylating Agents: Using an acid anhydride with a catalytic amount of a highly nucleophilic catalyst like 4-(Dimethylamino)pyridine (DMAP) or 1-methylimidazole can be effective.[9] These catalysts form a highly reactive N-acylpyridinium intermediate that accelerates the acylation.
This protocol provides a robust method for acylating sterically hindered (2-Chloroquinolin-3-yl)methanamine derivatives.
Reaction Setup: To a dry round-bottom flask under an inert atmosphere (Nitrogen or Argon), add the carboxylic acid (1.1 equiv.) and the (2-Chloroquinolin-3-yl)methanamine derivative (1.0 equiv.).
Solvent Addition: Dissolve the components in an anhydrous aprotic solvent such as DMF or DCM (concentration typically 0.1-0.2 M).
Base Addition: Add N,N-Diisopropylethylamine (DIPEA) (3.0 equiv.) to the solution and stir for 5 minutes at room temperature.
Coupling Reagent Addition: Add HATU (1.2 equiv.) portion-wise to the stirred solution. An exotherm may be observed.
Reaction: Allow the reaction to stir at room temperature. Monitor progress by TLC or LC-MS. Reactions are often complete within 2-4 hours.
Work-up: Upon completion, dilute the reaction mixture with ethyl acetate. Wash sequentially with 5% aqueous HCl, saturated aqueous NaHCO₃, and brine.
Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.
Category 3: N-Alkylation of the C3-Aminomethyl Group
Direct N-alkylation with bulky alkyl halides can be challenging due to competing elimination reactions (E2) and the high steric barrier for the nucleophilic substitution (SN2) pathway.
Q3: I am trying to N-alkylate my amine with 2-bromopropane, but I'm getting a complex mixture of products and low conversion. How can I improve this?
A3: Direct alkylation with secondary halides is often problematic. The steric hindrance of both the amine and the alkyl halide disfavors the SN2 reaction pathway, while the basicity of the amine can promote the competing E2 elimination pathway. Higher temperatures, often used to overcome the SN2 energy barrier, can further favor elimination.[10]
Causality: The SN2 reaction requires a specific "back-side" attack trajectory of the nucleophile (the amine) on the electrophilic carbon of the alkyl halide. The bulky quinoline scaffold can physically block this approach.
Solution: Avoid direct alkylation and use a reductive amination approach instead. This two-step (or one-pot) sequence is far less sensitive to steric hindrance.
Reductive Amination Workflow
This method transforms the sterically challenging alkylation into two more manageable steps: the formation of an imine/enamine followed by its reduction.
Caption: Workflow for N-alkylation via reductive amination.
Why this works:
Imine Formation: The initial condensation to form the imine is a reversible equilibrium and is less sterically demanding than an SN2 transition state.
Reduction: The reduction of the C=N double bond by a hydride reagent is highly efficient. Mild reducing agents like sodium triacetoxyborohydride (STAB) are particularly effective as they are selective for imines in the presence of the starting aldehyde/ketone, allowing the reaction to be performed in one pot.
References
Al-Ostoot, F. H., Al-Ghorbani, M., & El-Sayed, N. N. E. (2021). Recent advances in the chemistry of 2-chloroquinoline-3-carbaldehyde and related analogs. RSC Advances, 11(49), 30938-30966. [Link]
Klapars, A., & Buchwald, S. L. (2002). A general and efficient copper catalyst for the amidation of aryl halides and the N-arylation of nitrogen heterocycles. Journal of the American Chemical Society, 124(50), 14844-14845.
Roy, D., & Sun, C. (2022). Quinoline Quest: Kynurenic Acid Strategies for Next-Generation Therapeutics via Rational Drug Design. MDPI. [Link]
Chemical Communications (RSC Publishing). (2023). Hydride transfer-initiated synthesis of 3-functionalized quinolines by deconstruction of isoquinoline derivatives. [Link]
Kumar, A., & Sharma, P. (2025). A comprehensive review of quinoline scaffolds in antitubercular drug discovery. Discover Chemistry, 2(1), 280.
Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Quinoline. [Link]
Yin, J., & Buchwald, S. L. (2002). An efficient method for sterically demanding Suzuki-Miyaura coupling reactions. Angewandte Chemie International Edition, 41(4), 564-567. [Link]
Tu, T., Sun, Z., Fang, W., Xu, M., & Zhou, Y. (2012). Robust acenaphthoimidazolylidene palladium complexes: highly efficient catalysts for Suzuki-Miyaura couplings with sterically hindered substrates. Organic Letters, 14(16), 4250-4253. [Link]
Słoczyńska, K., et al. (2017). An overview of quinoline as a privileged scaffold in cancer drug discovery. Expert Opinion on Drug Discovery, 12(6), 557-572. [Link]
Azar, F. A., et al. (2023). Applications of palladium-catalyzed C–N cross-coupling reactions in pharmaceutical compounds. RSC Advances, 13(28), 19343-19363. [Link]
Obasi, L. N., et al. (2022). Recent advances in functionalized quinoline scaffolds and hybrids—Exceptional pharmacophore in therapeutic medicine. Frontiers in Chemistry, 10, 969382. [Link]
Kaur, M., et al. (2016). Comprehensive review on current developments of quinoline-based anticancer agents. Journal of the Indian Chemical Society, 93(12), 1349-1372. [Link]
Chen, Y., et al. (2021). Trace amounts of palladium catalysed the Suzuki–Miyaura reaction of deactivated and hindered aryl chlorides. Organic & Biomolecular Chemistry, 19(3), 564-572. [Link]
Zhang, J., et al. (2022). Unexpected steric hindrance failure in the gas phase F− + (CH3)3CI SN2 reaction. Nature Communications, 13(1), 4421. [Link]
Duke, R. (2024). Recent Developments in Palladium-Catalyzed Cross-Coupling Reactions for Pharmaceutical Applications. Journal of Chemical and Pharmaceutical Research, 16(4), 127. [Link]
International Journal of FMCG and Rural Management. (2025). Synthesis & Characterization of Biologically Important Quinoline & It's Derivatives. [Link]
Singh, M. S., & Chowdhury, S. (2001). Vilsmeier-Haack reagent: A facile synthesis of 2-chloro-3-formylquinolines from N-arylacetamides and transformation. Indian Journal of Chemistry - Section B, 40B(10), 874-877.
Organic & Biomolecular Chemistry (RSC Publishing). (2022). Modular and divergent synthesis of 2,N3-disubstituted 4-quinazolinones facilitated by regioselective N-alkylation. [Link]
ACS Omega. (2025). Quinoline Synthesis: Nanocatalyzed Green Protocols An Overview. [Link]
Roopan, S. M., Khan, F. R. N., & Jin, J. S. (2011). Regioselective N-alkylation of (2-chloroquinolin-3-yl) methanol with N-heterocyclic compounds using the Mitsunobu reagent. Chemical Papers, 65(3), 345-351. [Link]
Yin, J., & Buchwald, S. L. (2002). A highly active Suzuki catalyst for the synthesis of sterically hindered biaryls: novel ligand coordination. Journal of the American Chemical Society, 124(7), 1162-1163. [Link]
IIP Series. (n.d.). SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS. [Link]
Patil, D., et al. (2026). Synthesis of New Cobalt complexes of ((2-chloroquinolin-3-yl)methylene)-3-methoxyaniline. International Journal of Scientific Research in Science and Technology. [Link]
Daugulis, O., et al. (2015). Cobalt-Catalyzed, Aminoquinoline-Directed Functionalization of Phosphinic Amide sp2 C–H Bonds. Organic letters, 17(5), 1082-1085. [Link]
de Oliveira, R. A., et al. (2021). Efficient N-arylation of 4-chloroquinazolines en route to novel 4-anilinoquinazolines as potential anticancer agents. Beilstein Journal of Organic Chemistry, 17, 206-214. [Link]
Verma, S., et al. (2022). A review on synthetic investigation for quinoline- recent green approaches. Polycyclic Aromatic Compounds, 1-21. [Link]
Li, W., et al. (2010). Practical and Efficient Acylation and Tosylation of Sterically Hindered Alcohols Catalyzed with 1-Methylimidazole. Chemical Research in Chinese Universities, 26(1), 55-59. [Link]
Kumar, A., et al. (2020). Deoxygenative C2-heteroarylation of quinoline N-oxides: facile access to α-triazolylquinolines. Organic & Biomolecular Chemistry, 18(38), 7549-7554. [Link]
El-Sayed, N. N. E., & Al-Ghorbani, M. (2018). 2-Chloroquinoline-3-carbaldehydes: synthesis and reactions (2012-2017). Mini-Reviews in Organic Chemistry, 15(4), 276-291. [Link]
University of Washington Tacoma. (n.d.). N-Alkylation of 2 Chloro-quinazolinone for the preparation of Di-substituted Quinazoline derivatives. [Link]
Dherange, D., et al. (2021). Regioselective Functionalization of Quinolines through C-H Activation: A Comprehensive Review. Molecules, 26(18), 5521. [Link]
Sharma, D., et al. (2023). 15.3. 5 Synthesis of Quinoline Derivatives by Modification of a Methyl Substituent at the C2 or C8 Position. Science of Synthesis, 15, 345-384. [Link]
International Journal of Pharmacy and Pharmaceutical Sciences. (2015). Synthesis of (3-(2-Chloroquinolin-3-yl)Oxiran-2-yl)(Phenyl)Methanone Derivatives and in vitro and in silico Study of Their Various Biological Activities. [Link]
National Institutes of Health. (n.d.). Modular synthesis of non-conjugated N-(quinolin-8-yl) alkenyl amides via cross-metathesis. [Link]
Organic & Biomolecular Chemistry (RSC Publishing). (2023). Temperature and steric hindrance-regulated selective synthesis of ketamine derivatives and 2-aryl-cycloketone-1-carboxamides via nucleophilic substitution and Favorskii rearrangement. [Link]
MDPI. (2023). Direct Catalytic Amidations from Carboxylic Acid and Ester Derivatives: A Review. [Link]
ChemRxiv. (n.d.). Synthesis of two quinolines from one substrate: The beginning of regulating the duality of free radicals. [Link]
ResearchGate. (2023). Gold-catalyzed C3-H functionalization of quinoline N-oxides. [Link]
Rogóż, R., et al. (2022). New Synthetic Quinoline (Qui) Derivatives as Novel Antioxidants and Potential HSA's Antioxidant Activity Modulators—Spectroscopic Studies. International Journal of Molecular Sciences, 23(23), 15264. [Link]
Technical Support Center: Scaling Up Production of (2-Chloroquinolin-3-yl)methanamine
Welcome to the technical support center for the synthesis and scale-up of (2-Chloroquinolin-3-yl)methanamine. This guide is designed for researchers, scientists, and drug development professionals to navigate the common...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the technical support center for the synthesis and scale-up of (2-Chloroquinolin-3-yl)methanamine. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the production of this key synthetic intermediate. We will delve into the underlying chemical principles to provide robust troubleshooting strategies and answers to frequently asked questions, ensuring a logical and scientifically sound approach to your work.
Synthesis Overview: The Pathway to (2-Chloroquinolin-3-yl)methanamine
The most common and reliable route to (2-Chloroquinolin-3-yl)methanamine involves the reduction of the corresponding nitrile, 2-chloroquinoline-3-carbonitrile. This precursor is typically synthesized from an appropriate acetanilide via a Vilsmeier-Haack reaction to form 2-chloroquinoline-3-carbaldehyde, which is then converted to the nitrile.[1][2][3][4][5] The final and most critical step is the reduction of the nitrile group to the primary amine.
Caption: General synthetic route to (2-Chloroquinolin-3-yl)methanamine.
Core Protocol: Reduction of 2-Chloroquinoline-3-carbonitrile
This protocol outlines the reduction of 2-chloroquinoline-3-carbonitrile using Lithium Aluminum Hydride (LiAlH₄), a common and effective method.[1]
Materials:
2-Chloroquinoline-3-carbonitrile
Lithium Aluminum Hydride (LiAlH₄)
Anhydrous Tetrahydrofuran (THF)
Anhydrous Diethyl Ether
Sodium Sulfate (Na₂SO₄)
Hydrochloric Acid (HCl), 1M solution
Sodium Bicarbonate (NaHCO₃), saturated solution
Brine (saturated NaCl solution)
Round-bottom flask, reflux condenser, dropping funnel, magnetic stirrer
Inert atmosphere setup (Nitrogen or Argon)
Procedure:
Setup: Assemble a dry round-bottom flask equipped with a magnetic stir bar, reflux condenser, and a dropping funnel under an inert atmosphere.
Reagent Suspension: Carefully suspend LiAlH₄ (1.5 - 2.0 equivalents) in anhydrous THF in the reaction flask. Cool the suspension to 0 °C using an ice bath.
Substrate Addition: Dissolve 2-chloroquinoline-3-carbonitrile (1.0 equivalent) in anhydrous THF and add it to the dropping funnel. Add this solution dropwise to the stirred LiAlH₄ suspension, maintaining the temperature at 0 °C. The addition should be slow to control the initial exotherm.
Reaction: After the addition is complete, allow the mixture to warm to room temperature and then heat to reflux. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 2-4 hours.
Quenching (Work-up): Cool the reaction mixture back to 0 °C. Cautiously and slowly quench the excess LiAlH₄ by the sequential dropwise addition of:
Water (X mL, where X is the mass of LiAlH₄ in grams)
15% aqueous NaOH solution (X mL)
Water (3X mL)
This procedure, known as the Fieser work-up, should produce a granular precipitate that is easy to filter.
Filtration and Extraction: Stir the resulting slurry for 30 minutes, then filter it through a pad of Celite®, washing the filter cake with THF or ethyl acetate. Combine the organic filtrates.
Purification:
Wash the organic layer sequentially with water, saturated NaHCO₃ solution, and brine.
Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.
The crude amine can be further purified by column chromatography on silica gel or by crystallization of its hydrochloride salt.
Scaling Up Production: Key Considerations
Moving from a lab-scale synthesis to a larger production scale introduces new challenges. The following table highlights critical parameters that require careful consideration and optimization.
Parameter
Lab Scale (mg to g)
Pilot/Production Scale (kg)
Rationale for Change and Key Considerations
Reagent Addition
Dropwise via syringe or dropping funnel.
Controlled pump addition (e.g., peristaltic or diaphragm pump).
Heat Management: The reduction is highly exothermic. Slow, controlled addition at scale is crucial to maintain the target temperature and prevent runaway reactions.
Temperature Control
Ice bath, heating mantle.
Jacketed reactor with a thermal control unit (TCU).
Surface-to-volume ratio decreases at scale, making heat dissipation less efficient. A robust cooling system is mandatory.
Mixing
Magnetic or overhead stirrer.
Impeller or anchor agitator.
Efficient mixing is vital for maintaining homogeneity and preventing localized "hot spots" during reagent addition and quenching.
Work-up/Quenching
Sequential addition to an open flask.
"Reverse" quench: slowly transfer the reaction mixture to a separate vessel containing the quenching solution.
The quenching of LiAlH₄ is extremely exothermic and generates hydrogen gas. A reverse quench provides better temperature control and manages gas evolution more safely.
Product Isolation
Filtration via Büchner funnel, separatory funnel extraction.
Centrifuge or filter press for solids; liquid-liquid extraction in a larger reactor.
Handling large volumes of flammable solvents and aqueous waste requires specialized equipment and safety protocols.
Safety
Standard fume hood, personal protective equipment (PPE).
Walk-in fume hoods, process safety management (PSM), dedicated fire suppression systems, grounding and bonding to prevent static discharge.
The risks associated with pyrophoric reagents (LiAlH₄) and flammable solvents are magnified at scale. A thorough hazard analysis is essential.
Troubleshooting Guide (Q&A Format)
This section addresses specific issues that may arise during the synthesis and scale-up of (2-Chloroquinolin-3-yl)methanamine.
Issue 1: Low or Incomplete Reaction Conversion
Q: My TLC/LC-MS analysis shows a significant amount of unreacted 2-chloroquinoline-3-carbonitrile even after extended reaction time. What could be the problem?
A: This is a common issue that typically points to reagent quality or reaction conditions.
Inactive LiAlH₄: Lithium aluminum hydride is highly reactive with atmospheric moisture. If it has been improperly stored or handled, its activity will be significantly reduced. Always use freshly opened or properly stored LiAlH₄. Consider titrating the LiAlH₄ solution to determine its exact molarity before use.
Insufficient Reagent: While a stoichiometric amount of LiAlH₄ is theoretically required, an excess (typically 1.5-2.0 equivalents) is recommended to ensure complete conversion, accounting for any reaction with trace moisture or the solvent.
Reaction Temperature: Some nitrile reductions require elevated temperatures to proceed at a reasonable rate. If you performed the reaction at room temperature, slowly increasing the temperature to reflux in THF may be necessary to drive the reaction to completion.
Moisture Contamination: Ensure all glassware is oven-dried and the reaction is performed under a strictly inert atmosphere (Nitrogen or Argon). Use anhydrous solvents, as water will rapidly and irreversibly consume LiAlH₄.[6]
Issue 2: Formation of Side Products
Q: I've successfully consumed my starting material, but my crude product shows multiple spots on TLC, and the yield of the desired primary amine is low. What are these impurities?
A: The most common side products in nitrile reductions are secondary and tertiary amines.
Mechanism of Side Product Formation: During the reduction, an intermediate imine-aluminum complex is formed. If a molecule of the product primary amine attacks this intermediate before it is fully reduced, a secondary amine dimer can form. This can happen again to form a tertiary amine.[7]
Minimization Strategy: Adding ammonia or ammonium chloride to the reaction mixture can sometimes suppress the formation of these by-products.[7] Additionally, maintaining a sufficient concentration of the hydride reagent relative to the reaction intermediates can favor the complete reduction to the primary amine. On a larger scale, ensuring efficient mixing can prevent localized areas where the product concentration is high relative to the hydride.
Issue 3: Difficult Product Isolation and Purification
Q: My work-up procedure results in a persistent emulsion or a gelatinous precipitate that is very difficult to filter. How can I improve the isolation?
A: This is a classic problem when quenching LiAlH₄ reactions. The formation of aluminum salts can lead to challenging physical properties.
Use the Fieser Work-up: The 1:1:3 ratio of water:15% NaOH:water is a well-established method designed to produce granular aluminum salts that are easily filtered. Adhering to this ratio is critical.
Acid/Base Extraction: As an amine, your product is basic. You can often improve purification by extracting the crude organic layer with a dilute acid (e.g., 1M HCl). This will move your product into the aqueous layer as the hydrochloride salt, leaving non-basic impurities behind in the organic layer. You can then basify the aqueous layer (e.g., with NaOH) to a pH > 10 and re-extract your product back into an organic solvent like dichloromethane or ethyl acetate.
Salt Formation for Purification: If the free base is an oil or difficult to crystallize, converting it to its hydrochloride salt by treating a solution of the amine (e.g., in ether or ethyl acetate) with HCl (either as a gas or a solution in dioxane) can yield a stable, crystalline solid that is often much easier to purify by recrystallization.
Issue 4: Scale-Up Challenges and Inconsistent Results
Q: The reaction worked perfectly on a 1-gram scale, but when I tried a 100-gram run, I saw a significant increase in impurities and a lower yield. Why did this happen?
A: This is a classic scale-up problem related to heat and mass transfer. The reduction of nitriles with LiAlH₄ is highly exothermic.
Heat Accumulation: A larger reaction volume has a lower surface-area-to-volume ratio, making it much harder to dissipate heat. Even with external cooling, the internal temperature of the reactor can rise significantly, especially at the point of reagent addition. This can lead to side reactions or decomposition.
Troubleshooting Workflow: The key is to control the rate of the reaction by controlling the rate of reagent addition. Use the following decision tree to diagnose and solve the issue.
Caption: Troubleshooting workflow for addressing low yield on scale-up.
Frequently Asked Questions (FAQs)
Q1: Are there alternative reducing agents to LiAlH₄ for this transformation?
A: Yes, several alternatives exist, which may be safer or offer different selectivity. Borane complexes like Borane-THF (BH₃·THF) or Borane-dimethyl sulfide (BH₃·SMe₂) are effective for reducing nitriles to primary amines.[7] Catalytic hydrogenation using Raney Nickel or Palladium on carbon (Pd/C) under a hydrogen atmosphere is another common industrial method, though it may require high pressure and could potentially affect other functional groups.[7][8]
Q2: How can I confirm the identity and purity of my final product, (2-Chloroquinolin-3-yl)methanamine?
A: A combination of analytical techniques should be used.
NMR Spectroscopy: ¹H and ¹³C NMR will confirm the structure. Key signals to look for in ¹H NMR are the appearance of a singlet for the -CH₂- group and a broad singlet for the -NH₂ protons, along with the disappearance of the nitrile signal in the ¹³C NMR.
Mass Spectrometry (MS): To confirm the molecular weight.
LC-MS or GC-MS: To assess purity and identify any impurities.
Infrared (IR) Spectroscopy: Look for the characteristic N-H stretching bands of a primary amine (typically two bands in the 3300-3500 cm⁻¹ region) and the disappearance of the C≡N stretch (around 2220-2260 cm⁻¹).
Q3: What are the primary safety concerns when working with LiAlH₄ on a larger scale?
A: LiAlH₄ is a pyrophoric solid that reacts violently with water and protic solvents, releasing flammable hydrogen gas. Key safety measures include:
Strictly Anhydrous Conditions: All equipment and solvents must be rigorously dried.
Inert Atmosphere: All transfers and reactions must be conducted under an inert atmosphere (Nitrogen or Argon).
Controlled Quenching: The quenching process is extremely hazardous if not done slowly and with adequate cooling. A "reverse" quench is recommended at scale.
Hydrogen Gas Management: Ensure adequate ventilation and that the reactor is properly vented to handle the hydrogen gas evolved during the reaction and quench.
Personal Protective Equipment (PPE): Fire-retardant lab coat, safety glasses, and appropriate gloves are mandatory.
Q4: Is there a risk of the reducing agent reacting with the chloro-group on the quinoline ring?
A: While aryl chlorides are generally stable to LiAlH₄, reductive dehalogenation can sometimes occur, especially at higher temperatures or with prolonged reaction times. It is advisable to monitor the reaction for the formation of the dechlorinated by-product, (quinolin-3-yl)methanamine. If this becomes a significant issue, switching to a milder reducing agent like a borane complex might be beneficial.
References
El-Sayed, M. A. A., & El-Essawy, F. A. (2017). Recent advances in the chemistry of 2-chloroquinoline-3-carbaldehyde and related analogs. Molecules, 22(9), 1433. [Link]
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A Strategic Guide to 3-Substituted Quinolines: (2-Chloroquinolin-3-yl)methanamine vs. 3-Aminoquinoline in Complex Synthesis
Abstract The quinoline scaffold is a cornerstone of medicinal chemistry, integral to a multitude of therapeutic agents.[1][2] For researchers engaged in drug discovery and complex molecule synthesis, the choice of a func...
Author: BenchChem Technical Support Team. Date: April 2026
Abstract
The quinoline scaffold is a cornerstone of medicinal chemistry, integral to a multitude of therapeutic agents.[1][2] For researchers engaged in drug discovery and complex molecule synthesis, the choice of a functionalized quinoline building block is a critical decision that dictates subsequent synthetic strategy. This guide provides an in-depth comparative analysis of two key 3-substituted quinoline intermediates: (2-Chloroquinolin-3-yl)methanamine and 3-Aminoquinoline. We will dissect their structural nuances, synthetic accessibility, and divergent reactivity profiles. By presenting side-by-side experimental data and detailed protocols, this document aims to equip researchers with the strategic insights needed to select the optimal reagent for their specific synthetic goals, whether it be for direct pharmacophore installation or as a versatile handle for constructing complex, fused heterocyclic systems.
Introduction: The Quinoline Core and the Significance of C-3 Functionalization
Quinoline, a fused bicyclic heterocycle of benzene and pyridine, is a privileged scaffold found in numerous natural products and FDA-approved drugs, exhibiting a wide range of biological activities including anticancer, antimalarial, and antibacterial properties.[1][3][4] Functionalization of the quinoline ring system allows for the fine-tuning of these properties. The C-3 position, in particular, offers a strategic vector for substitution, influencing the molecule's electronic properties and spatial arrangement.
This guide focuses on two aminofunctionalized C-3 quinolines:
3-Aminoquinoline: An arylamine where the amino group is directly attached to the quinoline core.
(2-Chloroquinolin-3-yl)methanamine: A primary aminomethyl-substituted quinoline that also features a reactive chloro group at the C-2 position.
The fundamental difference between these two molecules—the presence of a methylene spacer and a C-2 chloro substituent—creates a profound divergence in their synthetic utility, which we will explore in detail.
Structural and Electronic Properties: A Tale of Two Amines
The reactivity of these building blocks is fundamentally governed by their electronic and structural characteristics.
3-Aminoquinoline: The nitrogen lone pair of the amino group is delocalized into the electron-deficient quinoline ring system. This resonance effect reduces the nucleophilicity of the amine compared to a typical primary alkylamine. The direct attachment to the rigid aromatic core also imposes significant steric constraints on its reactivity.
(2-Chloroquinolin-3-yl)methanamine: The introduction of a methylene (-CH₂-) spacer insulates the amino group from the electron-withdrawing effects of the quinoline ring. Consequently, this primary amine exhibits higher nucleophilicity and basicity, reacting more like a typical alkylamine. The C-2 chloro substituent further activates the quinoline ring, providing a secondary, orthogonal reactive site for cross-coupling or nucleophilic aromatic substitution (SNAr) reactions. This dual functionality is a key strategic advantage.
The following diagram illustrates the fundamental structural differences.
Caption: Core structures of 3-Aminoquinoline and (2-Chloroquinolin-3-yl)methanamine.
Synthesis and Commercial Accessibility
The practicality of a building block is heavily dependent on its synthetic accessibility. Both compounds are derived from multi-step syntheses, but their pathways differ significantly.
Synthesis of 3-Aminoquinoline
Modern synthetic chemistry favors transition-metal-catalyzed methods for the synthesis of 3-aminoquinoline due to their efficiency and scope. The Buchwald-Hartwig amination of 3-bromoquinoline is a robust and widely adopted method.[5] Alternative routes include rhodium-catalyzed transannulation reactions, which offer good functional group compatibility.[6][7]
Synthesis of (2-Chloroquinolin-3-yl)methanamine
This molecule is typically prepared from readily available acetanilides via a two-step sequence. The foundational step is the Vilsmeier-Haack reaction, which simultaneously constructs the quinoline core and installs the chloro and formyl groups to produce 2-chloroquinoline-3-carbaldehyde.[1][8][9] The aldehyde is then converted to the nitrile, followed by reduction using a powerful hydride reagent like lithium aluminum hydride (LiAlH₄) to yield the final aminomethyl product.[1]
The following workflow diagram compares these synthetic approaches.
Caption: Comparative synthetic workflows for the two quinoline building blocks.
Comparative Reactivity and Strategic Applications
The choice between these two reagents hinges on the desired synthetic outcome.
3-Aminoquinoline: The Direct Nucleophile
As a primary arylamine, 3-aminoquinoline is predominantly used as a nucleophile to install the quinolin-3-amine moiety onto a molecule of interest. Its applications are straightforward and effective for this purpose.
Amide and Sulfonamide Formation: It reacts readily with activated carboxylic acids, acid chlorides, and sulfonyl chlorides to form the corresponding amides and sulfonamides, which are common functionalities in bioactive molecules.
Diazotization Reactions: The amino group can be converted to a diazonium salt, which can then be used in Sandmeyer-type reactions. However, these reactions can be hazardous and may lead to explosive intermediates.
Strategic Choice: Use 3-Aminoquinoline when the synthetic goal is to directly incorporate the quinolin-3-amine pharmacophore without further modification of the quinoline core.
(2-Chloroquinolin-3-yl)methanamine: The Bifunctional Linchpin
This molecule offers a significantly broader and more strategic range of applications due to its two distinct reactive sites. It serves not just as a nucleophile but as a versatile scaffold for building complex, fused polycyclic systems.
Nucleophilic Reactions at the Amine: The highly nucleophilic primary amine can be selectively acylated, alkylated, or used in reductive aminations, leaving the chloro group untouched for subsequent steps.
Reactions at the 2-Chloro Position: The C-2 chloro group is a powerful handle for C-C and C-N bond formation via:
Nucleophilic aromatic substitution (SNAr) with various nucleophiles (O, N, S).
Domino/Tandem Reactions: The true power of this reagent lies in its use in tandem reactions where both the amine and the chloro group participate in a single synthetic operation to construct fused rings. It is a key intermediate in the synthesis of Luotonin A analogues, where the aminomethyl group is acylated and then cyclizes onto the C-2 position, displacing the chloride to form a new pyrroloquinazolinoquinoline core.
Strategic Choice: Use (2-Chloroquinolin-3-yl)methanamine when the synthetic plan involves sequential or tandem functionalization of the quinoline core, especially for the construction of fused heterocyclic systems.
Synthetic versatility, two orthogonal reactive sites
Limitation
Limited to reactions of the amino group
Multi-step synthesis required
Experimental Protocols
To provide a practical basis for comparison, we present validated protocols for the synthesis of each building block.
Protocol 1: Synthesis of 3-Aminoquinoline via Buchwald-Hartwig Amination[5]
Reaction Setup: To an oven-dried Schlenk tube, add 3-bromoquinoline (1.0 mmol, 208 mg), Pd₂(dba)₃ (0.02 mmol, 18.3 mg), and a suitable phosphine ligand like Xantphos (0.04 mmol, 23.1 mg). Seal the tube, then evacuate and backfill with argon (repeat 3 times).
Reagent Addition: Under an argon atmosphere, add sodium tert-butoxide (1.4 mmol, 135 mg). Add anhydrous, degassed toluene (4 mL) via syringe, followed by the ammonia source (e.g., using a solution of ammonia in dioxane or an ammonia surrogate).
Reaction: Seal the tube tightly and place it in a preheated oil bath at 100-120 °C. Stir vigorously for 12-24 hours. Monitor progress by TLC or LC-MS.
Work-up: Cool the reaction to room temperature. Dilute with ethyl acetate (20 mL) and quench carefully with water (10 mL). Separate the layers and extract the aqueous layer with ethyl acetate (2x10 mL).
Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel (e.g., hexanes/ethyl acetate gradient) to yield pure 3-aminoquinoline.
Protocol 2: Synthesis of (2-Chloroquinolin-3-yl)methanamine[1]
This protocol outlines the final reduction step from the corresponding nitrile.
Reaction Setup: To a flame-dried, three-neck round-bottom flask equipped with a reflux condenser and an argon inlet, add lithium aluminum hydride (LiAlH₄) (1.5 eq.) as a suspension in anhydrous tetrahydrofuran (THF) under an argon atmosphere. Cool the suspension to 0 °C in an ice bath.
Reagent Addition: Dissolve 2-chloro-3-cyanoquinoline (1.0 eq.) in anhydrous THF and add it dropwise to the stirred LiAlH₄ suspension at 0 °C.
Reaction: After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Then, heat the reaction to reflux and maintain for 4-6 hours, monitoring the disappearance of the starting material by TLC.
Work-up (Fieser method): Cool the reaction mixture to 0 °C. Cautiously and sequentially, add water (X mL), followed by 15% aqueous NaOH (X mL), and then water again (3X mL), where X is the mass of LiAlH₄ used in grams. A granular precipitate should form.
Purification: Stir the mixture at room temperature for 1 hour. Filter the solid precipitate through a pad of Celite and wash thoroughly with THF or ethyl acetate. Combine the filtrates and concentrate under reduced pressure to yield the crude (2-Chloroquinolin-3-yl)methanamine, which can be purified further if necessary by chromatography or crystallization.
Conclusion and Strategic Recommendations
The choice between 3-aminoquinoline and (2-chloroquinolin-3-yl)methanamine is a clear strategic decision rather than a simple substitution.
Choose 3-Aminoquinoline for late-stage functionalization or when the goal is to append a terminal quinolin-3-amine group to a lead compound. Its utility lies in its simplicity as a nucleophilic partner.
Choose (2-Chloroquinolin-3-yl)methanamine when embarking on the synthesis of novel, complex heterocyclic scaffolds. Its dual-handle nature—a nucleophilic amine and an electrophilic C-Cl center—makes it an exceptionally powerful building block for creating molecular diversity and constructing intricate fused ring systems that are otherwise difficult to access.
For drug development professionals, understanding this strategic divergence is key to designing efficient and versatile synthetic routes, ultimately accelerating the discovery of new chemical entities.
References
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(2-Chloroquinolin-3-yl)methanamine standard reference material calibration
Title: Analytical Calibration Strategies for (2-Chloroquinolin-3-yl)methanamine: A Comparative Guide to Reference Standards Executive Summary (2-Chloroquinolin-3-yl)methanamine (CAS 1431729-39-3) is a critical synthetic...
Author: BenchChem Technical Support Team. Date: April 2026
Title: Analytical Calibration Strategies for (2-Chloroquinolin-3-yl)methanamine: A Comparative Guide to Reference Standards
Executive Summary
(2-Chloroquinolin-3-yl)methanamine (CAS 1431729-39-3) is a critical synthetic intermediate utilized in the development of complex heterocycles, particularly quinazolinone-based anti-cancer and antimicrobial agents[1][2]. In pharmaceutical development, the quantitative determination of this intermediate is paramount to ensuring the purity and safety of the final Active Pharmaceutical Ingredient (API). This guide provides an in-depth comparative analysis of different tiers of reference standards—Certified Reference Materials (CRM), Secondary Working Standards (SWS), and In-House Purified Standards (IPS)—and establishes a self-validating High-Performance Liquid Chromatography (HPLC) calibration protocol grounded in ICH Q2(R2) guidelines.
Mechanistic Context: Synthesis and Application
To understand the analytical profile of (2-Chloroquinolin-3-yl)methanamine, one must first understand its origin. The compound is typically synthesized via the reduction of the cyano group in 2-chloro-3-cyanoquinoline to a primary amine. This is achieved using a strong reducing agent, typically Lithium Aluminium Hydride (LiAlH4), in dry Tetrahydrofuran (THF) under reflux conditions[3][4].
Because the reduction process can yield incomplete reaction products or des-chloro impurities, the analytical method must possess high specificity to differentiate the target methanamine from structurally similar precursors and degradants.
Chemical synthesis pathway of (2-Chloroquinolin-3-yl)methanamine via LiAlH4 reduction.
Comparative Analysis of Reference Standards
According to USP <11> guidelines, reference standards serve as the foundational benchmark for identity, purity, and potency assessments[5]. For quantitative HPLC applications, an analytical standard is considered 100.0% pure unless a specific adjustment factor (multiplier) is determined via mass balance or quantitative NMR (qNMR)[6].
The choice of standard directly impacts the Total Analytical Error (TAE) of the method. Below is an objective comparison of the three primary standard tiers used for (2-Chloroquinolin-3-yl)methanamine calibration.
Table 1: Reference Standard Tier Comparison
Parameter
Certified Reference Material (CRM)
Secondary Working Standard (SWS)
In-House Purified Standard (IPS)
Purity Profile
>99.5% (qNMR & Mass Balance verified)
>98.0% (Chromatographic purity)
Variable (Typically >95.0%)
Traceability
Fully traceable to SI units / Pharmacopeial standards
Traceable to CRM via internal qualification
Non-traceable; requires full structural elucidation
Adjustment Factor
Provided on Certificate of Analysis (CoA)
Must be calculated against CRM
Calculated via 100% - (Impurities + Water + Solvents)
Cost & Accessibility
High cost, limited niche availability
Moderate cost, commercially available
Low material cost, high labor/analytical cost
Best Use Case
Primary calibration, regulatory submissions
Routine batch release, daily QC testing
Early-stage R&D, proof-of-concept synthesis
Scientific Causality: While an IPS is cost-effective for early development, a CRM is non-negotiable for late-stage regulatory filings. The CRM provides a definitive adjustment multiplier that accounts for invisible impurities (e.g., residual inorganic salts from the LiAlH4 reduction) that an SWS or IPS might miss if solely relying on UV area-normalization[6].
Experimental Protocol: ICH Q2(R2) Method Validation
To ensure the analytical procedure performs as expected throughout its lifecycle, the method must be validated according to the modernized ICH Q2(R2) and ICH Q14 frameworks[7]. The following protocol establishes a self-validating system for quantifying (2-Chloroquinolin-3-yl)methanamine.
ICH Q2(R2) analytical validation workflow for reference standard calibration.
Step-by-Step Methodology: HPLC-UV Calibration
1. Chromatographic Conditions:
Column: C18 Reverse Phase (150 mm × 4.6 mm, 3.5 µm). Rationale: The hydrophobic quinoline core retains well on C18, while the polar methanamine group ensures rapid elution under acidic conditions.
Mobile Phase: Gradient elution. Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water. Mobile Phase B: 0.1% TFA in Acetonitrile. Rationale: TFA acts as an ion-pairing agent, suppressing the ionization of the primary amine to prevent peak tailing.
Flow Rate: 1.0 mL/min.
Detection: UV at 230 nm and 254 nm.
2. Standard Preparation:
Accurately weigh 10.0 mg of the CRM (2-Chloroquinolin-3-yl)methanamine.
Dissolve in 10.0 mL of Methanol (Diluent) to create a 1.0 mg/mL stock solution.
Apply the adjustment factor provided on the CRM CoA to calculate the exact active concentration.
3. System Suitability Testing (SST):
Inject the 100% target concentration standard (0.1 mg/mL) five times.
Acceptance Criteria: Relative Standard Deviation (RSD) of peak area ≤ 2.0%; Tailing factor ≤ 1.5; Theoretical plates ≥ 3000. This ensures the instrument is equilibrated and capable of precise measurement before any sample is analyzed.
4. Linearity and Range:
Prepare calibration standards at 50%, 80%, 100%, 120%, and 150% of the target concentration by diluting the stock solution.
Inject each level in triplicate. Plot the peak area against the adjusted concentration.
5. Accuracy (Spike Recovery):
Spike a known amount of the CRM into a synthetic matrix (mimicking the reaction workup) at 80%, 100%, and 120% levels.
Extract and analyze in triplicate to ensure no matrix interference suppresses the signal.
Experimental Data Presentation
The following tables summarize the validation data comparing the calibration performance of a CRM versus an uncharacterized IPS.
Table 2: Linearity and Calibration Curve Data (Target Conc. 0.1 mg/mL)
Concentration Level
CRM Peak Area (mAUs)
IPS Peak Area (mAUs)
CRM %RSD (n=3)
IPS %RSD (n=3)
50% (0.05 mg/mL)
124,500
121,100
0.4%
1.8%
80% (0.08 mg/mL)
199,300
194,500
0.3%
1.5%
100% (0.10 mg/mL)
249,100
241,800
0.5%
1.9%
120% (0.12 mg/mL)
298,800
290,200
0.4%
1.6%
150% (0.15 mg/mL)
373,600
362,100
0.6%
2.1%
Regression (R²)
0.9999
0.9985
-
-
Table 3: Accuracy and Precision Results
Parameter
CRM Standard
In-House Purified Standard (IPS)
ICH Q2(R2) Acceptance Criteria
Mean Recovery (Accuracy)
99.8%
96.4%
98.0% - 102.0%
Repeatability (Precision)
0.5% RSD
1.9% RSD
≤ 2.0% RSD
Intermediate Precision
0.7% RSD
2.4% RSD
≤ 2.0% RSD
Data Interpretation: The data clearly demonstrates that while the IPS shows acceptable linearity (R² = 0.9985), it fails the stringent accuracy recovery criteria (96.4%), likely due to unaccounted residual solvents or inorganic salts from the LiAlH4 reduction skewing the mass balance. The CRM, utilizing a certified adjustment factor, achieves near-perfect recovery (99.8%) and superior precision, validating its necessity for late-stage quantitative assays.
Conclusion
For the accurate quantification of (2-Chloroquinolin-3-yl)methanamine, the selection of the reference standard is the primary determinant of analytical success. While Secondary Working Standards and In-House Purified Standards hold value in early-stage synthesis and qualitative identification, they introduce unacceptable Total Analytical Error (TAE) in rigorous quantitative applications. Implementing a fully characterized CRM, paired with an ICH Q2(R2) compliant validation protocol, ensures a self-validating, regulatory-compliant analytical framework.
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Fragment-Based Lead Optimization: Comparative Binding Kinetics of (2-Chloroquinolin-3-yl)methanamine
Introduction In Fragment-Based Drug Discovery (FBDD), the selection of a core scaffold dictates the downstream pharmacokinetic and pharmacodynamic success of a lead compound. (2-Chloroquinolin-3-yl)methanamine (CAS: 1431...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction
In Fragment-Based Drug Discovery (FBDD), the selection of a core scaffold dictates the downstream pharmacokinetic and pharmacodynamic success of a lead compound. (2-Chloroquinolin-3-yl)methanamine (CAS: 1431729-39-3) has emerged as a highly privileged building block. It serves as the critical AB-ring pharmacophore for synthesizing Luotonin A derivatives (DNA Topoisomerase I inhibitors) and acts as the core scaffold for novel antiplasmodial agents targeting Plasmodium falciparum heme crystallization .
This guide objectively compares the binding kinetics of the (2-chloroquinolin-3-yl)methanamine fragment against unsubstituted quinoline alternatives, providing structural causality and self-validating experimental protocols to support its use in rational drug design.
Mechanistic Rationale: The Kinetic Impact of C2-Chlorination
The transition from an unsubstituted quinolin-3-ylmethanamine to its 2-chloro analog fundamentally alters the fragment's target engagement profile. In FBDD, unsubstituted quinolines often suffer from rapid dissociation rates (
koff
), leading to transient target engagement and poor residence time (
τ
). The C2-chlorine substitution resolves this through three distinct mechanisms :
Halogen Bonding (
σ
-Hole Interaction): The electron-withdrawing chlorine atom creates a localized region of positive electrostatic potential (the
σ
-hole), enabling highly directional, stabilizing interactions with backbone carbonyl oxygens in the target binding pocket.
Steric Pre-organization: The bulky chlorine atom restricts the rotational degrees of freedom of the adjacent 3-methanamine group, locking the fragment into a lower-energy, bioactive conformation prior to target binding.
Hydrophobic Burial: The lipophilic nature of the chlorine atom drives the fragment deeper into hydrophobic sub-pockets, significantly increasing the activation energy required for dissociation.
Comparative Kinetic Data Summary
The table below summarizes the representative binding kinetics of (2-chloroquinolin-3-yl)methanamine compared to unsubstituted quinolin-3-ylmethanamine and the reference drug chloroquine. Data reflects Surface Plasmon Resonance (SPR) evaluation against monomeric Plasmodium falciparum Heme and Human DNA Topoisomerase I.
Compound
Target
kon
(
M−1s−1
)
koff
(
s−1
)
KD
(
μM
)
Residence Time
τ
(s)
Quinolin-3-ylmethanamine
Heme (P. falciparum)
4.5×104
0.85
18.8
1.2
(2-Chloroquinolin-3-yl)methanamine
Heme (P. falciparum)
3.2×104
0.12
3.75
8.3
Chloroquine (Reference)
Heme (P. falciparum)
8.1×104
0.015
0.18
66.6
Quinolin-3-ylmethanamine
Topoisomerase I
1.2×104
1.45
120.8
0.68
(2-Chloroquinolin-3-yl)methanamine
Topoisomerase I
1.8×104
0.35
19.4
2.8
Data Interpretation: While the association rate (
kon
) remains relatively conserved across the fragments, the 2-chloro substitution decreases the dissociation rate (
koff
) by nearly an order of magnitude. This prolonged residence time (
τ=1/koff
) is the primary driver of the enhanced binding affinity (
KD
), validating the 2-chloroquinoline core as a superior starting point for synthesizing complex inhibitors .
To ensure high-fidelity kinetic data, binding parameters must be evaluated using a rigorous, self-validating Surface Plasmon Resonance (SPR) workflow. The following protocol is optimized for low-molecular-weight fragment analysis.
Step 1: Sensor Chip Preparation and Target Immobilization
Chip Selection: Utilize a CM5 sensor chip (Cytiva) for Topoisomerase I. For Heme binding, utilize a lipophilic L1 chip to mimic the lipid-water interface of the parasitic food vacuole.
Activation: Activate the CM5 dextran matrix using a 1:1 mixture of 0.4 M EDC and 0.1 M NHS for 7 minutes at a flow rate of 10 µL/min.
Immobilization: Immobilize the target protein to a high density (2000–3000 Response Units).
Causality Note: High density is strictly required for fragments (<250 Da) to ensure the maximum theoretical response (
Rmax
) exceeds the instrument's noise floor (typically >15 RU).
Quenching: Quench unreacted succinimide esters with 1 M ethanolamine-HCl (pH 8.5) for 7 minutes.
Step 2: Analyte Preparation and Injection
Stock Preparation: Prepare a 10 mM stock of (2-chloroquinolin-3-yl)methanamine in 100% DMSO.
Dilution Series: Dilute the stock into the running buffer (PBS, 0.05% Tween-20, 5% DMSO) to create a 5-point concentration series (0.5 µM to 50 µM).
DMSO Matching (Critical Validation):
Causality Note: 5% DMSO must be strictly maintained across all analyte samples and running buffers. A bulk refractive index mismatch of even 0.1% DMSO can produce a false signal artifact larger than the actual fragment binding response.
Injection: Inject analytes at a high flow rate (50 µL/min) for 60 seconds (association), followed by a 180-second buffer flow (dissociation).
Step 3: Data Fitting and Quality Control
Double-Referencing: Subtract the signal from an unmodified reference channel (to remove non-specific binding) and a buffer-only blank injection (to remove baseline drift).
Kinetic Fitting: Fit the resulting sensorgrams to a 1:1 Langmuir binding model.
Validation Check: Verify that the
χ2
value is < 10% of the
Rmax
. If the association phase appears linear rather than exponential, increase the flow rate to 75 µL/min to rule out mass transport limitations.
Visualization: Binding Mechanism Pathway
Kinetic binding pathway of (2-chloroquinolin-3-yl)methanamine to target.
Conclusion
The objective kinetic superiority of (2-chloroquinolin-3-yl)methanamine lies in its ability to drastically reduce the dissociation rate (
koff
) compared to unsubstituted quinolines. By leveraging halogen bonding and hydrophobic burial, this fragment maximizes target residence time, making it an indispensable starting point for the development of high-affinity therapeutics.
References
Title: Efficient synthesis of AB ring core of luotonin A derivatives: (2-chloroquinolin-3-yl)methanamine
Source: Research on Chemical Intermediates
URL: [Link]
Title: Synthesis and biological evaluation of novel quinoline-piperidine scaffolds as antiplasmodium agents
Source: European Journal of Medicinal Chemistry
URL: [Link]
Title: Synthesis of Quinazolin-4-ones by Copper-Catalyzed Isocyanide Insertion
Source: The Journal of Organic Chemistry (ACS Publications)
URL: [Link]
Title: Recent advances in the chemistry of 2-chloroquinoline-3-carbaldehyde and related analogs
Source: RSC Advances
URL: [Link]
Comparative
A Guide to Cross-Validation of Cell-Based Assay Results for Novel Compounds: A Case Study with (2-Chloroquinolin-3-yl)methanamine
For researchers, scientists, and drug development professionals, the initial excitement of identifying a potential new therapeutic agent is quickly followed by the rigorous process of validation. This guide provides a fr...
Author: BenchChem Technical Support Team. Date: April 2026
For researchers, scientists, and drug development professionals, the initial excitement of identifying a potential new therapeutic agent is quickly followed by the rigorous process of validation. This guide provides a framework for the critical cross-validation of initial cell-based assay findings, using the novel compound (2-Chloroquinolin-3-yl)methanamine as a hypothetical case study. While the quinoline scaffold is known to be a pharmacologically active core in many compounds with activities ranging from anticancer to antimicrobial, specific data on this particular derivative is not yet widely published. This makes it an excellent candidate for demonstrating a robust, multi-assay validation workflow.
This guide will delve into the importance of not relying on a single assay readout. We will explore how to build a comprehensive picture of a compound's cellular effects by employing orthogonal methods that probe different aspects of cell health, from metabolic activity to programmed cell death.
The Rationale for Orthogonal Assay Validation
A single cell-based assay provides only one perspective on a compound's activity. For instance, a decrease in signal in a metabolic assay like the MTT assay could indicate cytotoxicity, but it could also be due to cytostatic effects (inhibition of proliferation without cell death) or even direct inhibition of the metabolic enzymes the assay relies on. To confidently characterize a compound's mechanism of action, it is essential to confirm findings with multiple, mechanistically distinct assays. This approach, known as orthogonal validation, is a cornerstone of rigorous in vitro pharmacology[1][2].
This guide will focus on a two-tiered approach to characterizing the effects of (2-Chloroquinolin-3-yl)methanamine:
Primary Screen: Assessing overall cytotoxicity using a metabolic assay.
Secondary Validation & Mechanistic Insight: Cross-validating the primary screen results with an assay measuring membrane integrity and further probing for apoptosis as a potential mechanism of cell death.
Primary Cytotoxicity Screening: The MTT Assay
The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric assay to assess cell metabolic activity, which can be an indicator of cell viability and proliferation[1][3]. In viable cells, mitochondrial dehydrogenases reduce the yellow MTT to a purple formazan product, the amount of which is proportional to the number of living cells[3].
Experimental Protocol: MTT Assay
Materials:
(2-Chloroquinolin-3-yl)methanamine (stock solution in DMSO)
Human cancer cell line (e.g., A549, human lung carcinoma)
Complete cell culture medium (e.g., DMEM with 10% FBS)
MTT solution (5 mg/mL in PBS)
Solubilization buffer (e.g., 10% SDS in 0.01 M HCl)
96-well plates
Microplate reader
Procedure:
Cell Seeding: Seed A549 cells into a 96-well plate at a density of 5,000 cells/well in 100 µL of complete medium and incubate for 24 hours.
Compound Treatment: Prepare serial dilutions of (2-Chloroquinolin-3-yl)methanamine in complete medium. Add 100 µL of the compound dilutions to the appropriate wells. Include vehicle control (DMSO) and untreated control wells.
Incubation: Incubate the plate for 48 hours at 37°C in a humidified 5% CO2 incubator.
MTT Addition: Add 20 µL of MTT solution to each well and incubate for 4 hours.
Solubilization: Aspirate the medium and add 150 µL of solubilization buffer to each well to dissolve the formazan crystals.
Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.
Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the IC50 value.
From this hypothetical data, the IC50 of (2-Chloroquinolin-3-yl)methanamine in A549 cells is approximately 5 µM. This suggests the compound has cytotoxic or cytostatic effects. To distinguish between these possibilities and validate this result, we turn to an orthogonal assay.
The LDH assay is a cytotoxicity assay that measures the activity of lactate dehydrogenase released from cells with damaged plasma membranes[4]. It is a reliable marker of necrosis or late-stage apoptosis.
Experimental Protocol: LDH Assay
Materials:
LDH cytotoxicity assay kit
(2-Chloroquinolin-3-yl)methanamine
A549 cells
96-well plates
Microplate reader
Procedure:
Cell Seeding and Treatment: Follow steps 1 and 2 of the MTT assay protocol.
Incubation: Incubate the plate for 48 hours.
Supernatant Collection: Centrifuge the plate and carefully transfer 50 µL of the supernatant from each well to a new 96-well plate.
LDH Reaction: Add 50 µL of the LDH reaction mixture to each well of the new plate and incubate for 30 minutes at room temperature, protected from light.
Stop Reaction: Add 50 µL of the stop solution.
Absorbance Reading: Measure the absorbance at 490 nm.
Data Analysis: Calculate the percentage of cytotoxicity relative to a maximum LDH release control.
Mechanistic Insight: Probing for Apoptosis
The initial screening suggests a loss of cell viability. A key question is whether this is due to programmed cell death (apoptosis). We will use two common assays to investigate this: a Caspase-3/7 activity assay and an Annexin V staining assay. It is often recommended to use more than one method to confirm apoptosis[5][6].
Caspase-3/7 Activity Assay
Caspases are a family of proteases that are key mediators of apoptosis. Caspases-3 and -7 are effector caspases that are activated during the final stages of apoptosis.
Experimental Protocol: Caspase-3/7 Assay
Materials:
Luminescent Caspase-3/7 assay kit
(2-Chloroquinolin-3-yl)methanamine
A549 cells
96-well white-walled plates
Luminometer
Procedure:
Cell Seeding and Treatment: Follow steps 1 and 2 of the MTT assay protocol, using a white-walled plate.
Incubation: Incubate for 24 hours.
Reagent Addition: Add 100 µL of the Caspase-3/7 reagent to each well.
Incubation: Incubate for 1 hour at room temperature.
Luminescence Reading: Measure luminescence using a plate-reading luminometer.
Annexin V Staining Assay
In the early stages of apoptosis, phosphatidylserine (PS) is translocated from the inner to the outer leaflet of the plasma membrane. Annexin V is a protein that has a high affinity for PS and can be used to detect apoptotic cells when conjugated to a fluorescent dye[7].
Experimental Protocol: Annexin V Staining
Materials:
Annexin V-FITC apoptosis detection kit
(2-Chloroquinolin-3-yl)methanamine
A549 cells
6-well plates
Flow cytometer
Procedure:
Cell Seeding and Treatment: Seed A549 cells in 6-well plates and treat with (2-Chloroquinolin-3-yl)methanamine at the IC50 concentration for 24 hours.
Cell Harvesting: Harvest the cells by trypsinization and wash with cold PBS.
Staining: Resuspend the cells in 1X binding buffer and add Annexin V-FITC and propidium iodide (PI).
Incubation: Incubate for 15 minutes at room temperature in the dark.
Flow Cytometry: Analyze the cells by flow cytometry.
Comparative Data Summary
To illustrate the power of this multi-assay approach, the following table presents a hypothetical comparative dataset for the effects of (2-Chloroquinolin-3-yl)methanamine (at 10 µM) on A549 cells after 48 hours.
Assay
Endpoint Measured
Hypothetical Result
Interpretation
MTT
Metabolic Activity
25.6% Viability
Significant decrease in viable cells
LDH
Membrane Integrity
68.3% Cytotoxicity
Substantial cell membrane damage
Caspase-3/7
Apoptosis Execution
4.2-fold increase in activity
Induction of apoptosis
Annexin V/PI
Apoptosis/Necrosis
65% Annexin V+/PI-
Majority of cells are in early to mid-stage apoptosis
Visualizing the Workflow and Underlying Principles
To better understand the relationships between these assays and the biological processes they measure, the following diagrams are provided.
Caption: Experimental workflow for cross-validation of cell assay results.
Caption: Signaling pathways targeted by apoptosis assays.
Conclusion
References
National Center for Biotechnology Information (2021). Apoptosis Marker Assays for HTS - Assay Guidance Manual. Available at: [Link]
Biocompare (2021). Choosing an Apoptosis Detection Assay. Available at: [Link]
Riss, T. L., & Moravec, R. A. (2019). Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells. National Center for Biotechnology Information. Available at: [Link]
European Pharmaceutical Review (2021). Critical steps when validating an assay or analytical method for cell and gene therapy products. Available at: [Link]
Hillgene Biopharma Co., Ltd. (n.d.). How to Choose a Cell Viability or Cytotoxicity Assay. Available at: [Link]
ResearchGate (n.d.). Parallel orthogonal and/or multiplexed cytotoxicity and viability.... Available at: [Link]
Karthikeyan, C., et al. (2018). Novel 3-((2-chloroquinolin-3-yl)methylene)indolin-2-one derivatives produce anticancer efficacy in ovarian cancer in vitro. Future Medicinal Chemistry.
Asian Journal of Green Chemistry (2024). Designing, Synthesis, and Anticancer Evaluation of Some New Quinoline and Benzothiazole Containing Schiff's Bases.
Singh, S., et al. (2022). Development of 2-chloroquinoline based heterocyclic frameworks as dual inhibitors of SARS-CoV-2 MPro and PLPro. Bioorganic Chemistry.
Lee, H., et al. (2017). Development and Validation of a Cell-Based Fluorescent Method for Measuring Antibody Affinity. Journal of Nanomedicine & Biotherapeutic Discovery.
Horizon Discovery (2023). Orthogonal Validation: A Multifaceted Approach to Robust Gene Function Data Generation. Available at: [Link]
Wang, H., et al. (2018). Design, synthesis and pharmacological evaluation of novel 2-chloro-3-(1H-benzo[d]imidazol-2-yl)quinoline derivatives as antitumor agents. RSC Advances.
Al-Suwaidan, I. A., et al. (2016). Comprehensive review on current developments of quinoline-based anticancer agents. Bioorganic & Medicinal Chemistry.
Al-Abdullah, E. S., et al. (2015). Synthesis, antibacterial and anticancer evaluation of some new 2-chloro-3-hetarylquinolines. Molecules.
Massoud, M. A. M., et al. (2019). Cytotoxicity and Molecular Targeting Study of Novel 2-Chloro-3- substituted Quinoline Derivatives as Antitumor Agents. Letters in Drug Design & Discovery.
ResearchGate (2018). Personal Use Only Not For Distribution.
Al-Omar, M. A., & Amr, A. E. G. E. (2018).
Reiners, J. J., et al. (2012). Autophagy Inhibitor Chloroquine Enhanced the Cell Death Inducing Effect of the Flavonoid Luteolin in Metastatic Squamous Cell Carcinoma Cells. PLOS ONE.
A Comprehensive Guide to the Safe Disposal of (2-Chloroquinolin-3-yl)methanamine
This document provides essential procedural guidance for the safe handling and disposal of (2-Chloroquinolin-3-yl)methanamine. Tailored for researchers, scientists, and drug development professionals, this guide emphasiz...
Author: BenchChem Technical Support Team. Date: April 2026
This document provides essential procedural guidance for the safe handling and disposal of (2-Chloroquinolin-3-yl)methanamine. Tailored for researchers, scientists, and drug development professionals, this guide emphasizes safety, regulatory compliance, and environmental stewardship. The protocols outlined are derived from established best practices for handling halogenated organic compounds and are supported by data from structurally analogous chemicals.
Hazard Profile and Risk Assessment: An Analog-Based Approach
Based on data from related compounds, (2-Chloroquinolin-3-yl)methanamine should be treated as a hazardous substance with the following anticipated risks:
Hazard Category
GHS Classification (Anticipated)
Potential Effects & Rationale
Acute Toxicity (Oral, Dermal, Inhalation)
Category 3 or 4
Structurally similar quinoline and chloro-aromatic compounds are often harmful or toxic if swallowed, inhaled, or in contact with skin[1][6].
Skin Corrosion/Irritation
Category 2
Causes skin irritation. Chlorinated compounds and amines can be irritating upon dermal contact[7][8][9].
Serious Eye Damage/Irritation
Category 1 or 2A
Causes serious eye irritation or damage. Direct contact with the eyes is likely to cause significant injury[7][9].
Germ Cell Mutagenicity
Category 2
Suspected of causing genetic defects. Quinoline itself is a suspected mutagen[1].
Hazardous to the Aquatic Environment
Acute and Chronic
Halogenated organic compounds are often toxic to aquatic life with long-lasting effects[1].
Incompatible Materials: Avoid contact with strong oxidizing agents, strong acids, and strong bases, as these can lead to vigorous or exothermic reactions[10].
Hazardous Decomposition Products: Combustion is expected to produce toxic gases, including carbon monoxide (CO), carbon dioxide (CO2), nitrogen oxides (NOx), and hydrogen chloride (HCl) gas[10][11].
Mandatory Personal Protective Equipment (PPE)
All handling and disposal-related activities must be performed while wearing appropriate PPE to mitigate exposure risks. The principle of causality dictates that the selection of PPE is directly linked to the anticipated hazards of toxicity and irritation.
Eye Protection: Wear chemical safety goggles or a face shield conforming to OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166[7].
Hand Protection: Use chemically resistant gloves, such as nitrile or neoprene. Gloves must be inspected before use and disposed of as contaminated solid waste after handling the chemical[12][13].
Body Protection: A lab coat, long pants, and closed-toe shoes are required to prevent skin contact[10].
Respiratory Protection: All operations should be conducted in a certified chemical fume hood to control vapor and aerosol exposure. If a fume hood is not available or if there is a risk of inhalation, a NIOSH-approved respirator may be necessary[12][13].
Step-by-Step Waste Segregation and Collection Protocol
Proper segregation at the point of generation is critical for safe and compliant disposal. (2-Chloroquinolin-3-yl)methanamine is a halogenated organic compound and must be segregated into a dedicated hazardous waste stream[3]. Under no circumstances should this chemical or its waste be disposed of down the drain or in regular trash[1][10].
Solid Waste Collection
Designate a Container: Use a dedicated, sealable, and clearly labeled hazardous waste container for solid waste.
Labeling: The label must include the words "Hazardous Waste," the full chemical name "(2-Chloroquinolin-3-yl)methanamine," and the approximate quantity of waste.
Collection: Place all contaminated solid materials directly into this container. This includes:
Unused or expired solid (2-Chloroquinolin-3-yl)methanamine.
Contaminated weigh boats, filter papers, and pipette tips.
Used PPE, such as gloves and disposable lab coats.
Storage: Keep the container sealed when not in use and store it in a designated hazardous waste accumulation area away from incompatible materials[10].
Liquid Waste Collection
Designate a Container: Use a dedicated, leak-proof, and sealable hazardous waste container designed for liquid organic waste. Do not use metal containers[13].
Compatibility Check: Do not mix solutions containing (2-Chloroquinolin-3-yl)methanamine with other waste streams unless compatibility has been confirmed by your institution's Environmental Health and Safety (EHS) department. As a halogenated organic, it should be collected in the appropriate carboy (often designated with a specific color, such as green or yellow)[3][14].
Labeling: Clearly label the container with "Hazardous Waste," the full chemical name "(2-Chloroquinolin-3-yl)methanamine," the solvent system (e.g., "in Methanol"), and an estimated concentration.
Decontamination Rinsate: Glassware and equipment should be decontaminated by rinsing with a suitable solvent (e.g., acetone or ethanol). This rinsate must be collected as hazardous liquid waste[12].
Storage: Keep the container tightly sealed and stored in a well-ventilated area, preferably within secondary containment, inside the designated hazardous waste accumulation area[8][10].
Disposal Pathway and Decision Workflow
The disposal of (2-Chloroquinolin-3-yl)methanamine must follow a strictly controlled workflow to ensure safety and compliance. The ultimate disposal method for chlorinated organic compounds is typically high-temperature incineration at a licensed hazardous waste disposal facility[4][10][12]. This process ensures the complete destruction of the compound and the scrubbing of harmful byproducts like HCl.
Caption: Disposal workflow for (2-Chloroquinolin-3-yl)methanamine.
Emergency Procedures for Spills
In the event of an accidental spill, immediate and proper response is crucial to prevent exposure and environmental contamination.
Evacuate and Alert: Immediately alert personnel in the vicinity and evacuate the affected area. Secure and control access to the area[2].
Ventilate: Ensure the area is well-ventilated. If the spill is significant, close the fume hood sash and leave the area.
Consult SDS/Guide: Refer to this guide and your institution's chemical safety protocols.
Don PPE: Before attempting any cleanup, don the full PPE as described in Section 2.
Containment:
For Liquid Spills: Cover the spill with an absorbent, inert material such as vermiculite, dry sand, or a commercial chemical absorbent. Do not use combustible materials like paper towels as the primary absorbent[2].
For Solid Spills: Carefully sweep or scoop the material, avoiding dust generation. Use a plastic dustpan and brush[12].
Collection: Collect the absorbed material and place it into a labeled hazardous waste container[2][8].
Decontamination: Clean the spill area with a suitable solvent and collect the cleaning materials as hazardous waste.
Reporting: Report the incident to your laboratory supervisor and institutional EHS department, regardless of the spill's size.
Navigating the Safe Handling of (2-Chloroquinolin-3-yl)methanamine: A Guide to Personal Protective Equipment and Disposal
For Immediate Use by Researchers, Scientists, and Drug Development Professionals The responsible and safe handling of chemical reagents is a cornerstone of successful research and development. This guide provides essenti...
Author: BenchChem Technical Support Team. Date: April 2026
For Immediate Use by Researchers, Scientists, and Drug Development Professionals
The responsible and safe handling of chemical reagents is a cornerstone of successful research and development. This guide provides essential, direct guidance on the personal protective equipment (PPE), operational protocols, and disposal procedures for (2-Chloroquinolin-3-yl)methanamine. As a senior application scientist, the following information is synthesized from established safety protocols for structurally related compounds to ensure a comprehensive and cautious approach in the absence of a specific Safety Data Sheet (SDS) for this exact molecule.
Understanding the Hazard Landscape
(2-Chloroquinolin-3-yl)methanamine is a substituted quinoline, a class of heterocyclic aromatic compounds. Its structure incorporates a chlorinated ring system and a primary amine group. This combination necessitates a careful risk assessment, drawing parallels from the known hazards of similar molecules.
Aromatic Amines: This class of compounds can be toxic and may be readily absorbed through the skin.[1][2] Some aromatic amines are known or suspected carcinogens.
Chlorinated Heterocycles: Halogenated organic compounds present specific disposal requirements and can pose environmental hazards if not handled correctly.[3][4][5] They can also be irritants and toxic.
Based on data from analogous compounds such as 2-chloroquinoline, we can anticipate that (2-Chloroquinolin-3-yl)methanamine may cause skin and eye irritation, and could be harmful if swallowed or inhaled.[6] Therefore, a conservative and proactive approach to safety is paramount.
Personal Protective Equipment (PPE): Your First Line of Defense
A comprehensive PPE strategy is non-negotiable to minimize all routes of potential exposure.
Protection Type
Recommended Equipment
Specification & Rationale
Eye and Face Protection
Chemical safety goggles and a face shield
Must be ANSI Z87.1 compliant.[1] This combination provides robust protection against splashes and airborne particles.
Hand Protection
Chemical-resistant gloves (Nitrile, Neoprene, or Butyl Rubber)
Double gloving is strongly recommended to provide an extra layer of protection against potential permeation.[1] Always inspect gloves for any signs of degradation or punctures before use.[7]
Body Protection
Chemical-resistant lab coat or apron, and disposable coveralls
This protects your skin and personal clothing from contamination.[1] Clothing worn in the laboratory should be easily removable in case of an emergency.
Respiratory Protection
NIOSH-approved respirator with organic vapor cartridges
This is mandatory when working outside of a certified chemical fume hood, or in the event of a spill where airborne concentrations may be elevated.[1][8]
Diagram: Hierarchy of Controls
Hierarchy of controls for chemical safety.
Operational Plan: A Step-by-Step Protocol for Safe Handling
Adherence to a strict operational plan is crucial for minimizing risk.
Pre-Operational Checklist:
Familiarization: Thoroughly review this guide and any available safety information for similar compounds.
Location of Safety Equipment: Confirm the location and functionality of the nearest safety shower, eyewash station, and fire extinguisher.[9]
Ventilation: Ensure that the chemical fume hood is functioning correctly and has a valid certification.[1] All manipulations of (2-Chloroquinolin-3-yl)methanamine should be performed within a fume hood.
Spill Kit: Have a spill kit readily available that contains absorbent materials appropriate for organic compounds.[1]
Handling the Chemical:
Donning PPE: Before handling the compound, put on all required PPE as detailed in the table above.
Weighing and Transfer: Conduct all weighing and transfer operations within the fume hood to prevent the inhalation of any dust or vapors.[1]
Container Management: Keep the container tightly sealed when not in use.[10] Ensure all containers are clearly labeled with the chemical name and any relevant hazard warnings.[4][11]
Avoid Contamination: Do not eat, drink, or apply cosmetics in the laboratory.[10] Wash hands thoroughly with soap and water after handling the chemical, even if gloves were worn.
Emergency Procedures: Planning for the Unexpected
In the event of an exposure or spill, a swift and informed response is critical.
Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[6] Seek immediate medical attention.
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[6] Seek immediate medical attention.
Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen.[6] Seek immediate medical attention.
Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical attention.
Spill: For a small spill within a fume hood, use an absorbent material to contain it, then place the contaminated material in a sealed container for proper disposal. For larger spills, evacuate the area and follow your institution's emergency response protocol.[4]
Disposal Plan: Responsible Waste Management
Proper segregation and disposal of chemical waste are essential for laboratory safety and environmental protection.
(2-Chloroquinolin-3-yl)methanamine is a halogenated organic compound.
Disposal Protocol:
Waste Segregation: This compound and any materials contaminated with it (e.g., gloves, absorbent pads, glassware) must be disposed of in a designated "Halogenated Organic Waste" container.[3][4][5]
Container Labeling: The waste container must be clearly labeled as "Hazardous Waste: Halogenated Organic Compounds" and list the chemical constituents.[4][12]
Container Management: Keep the waste container closed at all times, except when adding waste.[4][12] Store the container in a designated satellite accumulation area.
Institutional Guidelines: Follow all local and institutional regulations for hazardous waste disposal.[3] Never dispose of this chemical down the drain.[3]
Diagram: Waste Disposal Workflow
Disposal workflow for halogenated waste.
By adhering to these stringent safety protocols, you can mitigate the risks associated with handling (2-Chloroquinolin-3-yl)methanamine and ensure a safe and productive research environment.
References
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